Fosravuconazole monolysine

• CAS: 914361-44-7

Core Science & Biosynthesis

Mechanism of action of Fosravuconazole as a ravuconazole prodrug

An In-Depth Technical Guide to the Mechanism of Action of Fosravuconazole as a Ravuconazole Prodrug

Abstract

Fosravuconazole is a next-generation, water-soluble triazole antifungal agent engineered as a prodrug of ravuconazole.[1] This design overcomes the limited oral bioavailability of ravuconazole, a potent, broad-spectrum antifungal.[2] Upon oral administration, fosravuconazole undergoes rapid and extensive enzymatic conversion to ravuconazole, its active moiety.[3][4] Ravuconazole then exerts its therapeutic effect by targeting and inhibiting the fungal enzyme lanosterol 14α-demethylase (CYP51), a critical component in the ergosterol biosynthesis pathway.[5][6] This inhibition leads to the depletion of ergosterol, an essential molecule for fungal cell membrane integrity, and the accumulation of toxic sterol intermediates, ultimately resulting in the cessation of fungal growth and cell death.[7] This guide provides a detailed examination of this dual mechanism, from the pharmacokinetic advantages of the prodrug strategy to the molecular interactions of the active agent with its fungal target.

Introduction: The Rationale for a Prodrug Approach

Onychomycosis, a fungal infection of the nail, and other invasive mycoses present significant treatment challenges, often requiring long-term therapy with agents that possess favorable pharmacokinetic and safety profiles.[8][9] Ravuconazole was identified as a triazole antifungal with potent, broad-spectrum activity against a wide range of pathogenic fungi, including dermatophytes, Candida species, and Aspergillus species.[10][11] However, its clinical development was hampered by poor water solubility, which limited its oral bioavailability.

To unlock the therapeutic potential of ravuconazole, fosravuconazole (specifically, fosravuconazole L-lysine ethanolate) was developed.[10] This molecule is a phosphonooxymethyl ether derivative of ravuconazole, a modification that dramatically increases its aqueous solubility.[7][12] The core concept of this prodrug strategy is to utilize the body's own enzymes to efficiently convert the soluble, inactive prodrug into the potent, active antifungal agent in vivo, thereby achieving superior pharmacokinetic properties and ensuring effective drug concentrations at the site of infection.[3][13] Through this prodrug formation, the oral bioavailability of ravuconazole effectively reaches 100%.[10][14]

Part I: In Vivo Conversion of Fosravuconazole to Ravuconazole

The clinical efficacy of fosravuconazole begins with its efficient transformation into ravuconazole. This bioconversion is a critical first step that defines the drug's pharmacokinetic advantage.

The Enzymatic Conversion Pathway

Following oral administration, fosravuconazole is rapidly and extensively absorbed and converted to ravuconazole.[4] This conversion is believed to be mediated by endogenous enzymes, likely alkaline phosphatases and/or esterases present in the gastrointestinal tract and liver, which hydrolyze the phosphate ester bond.[3][12] This process releases the active ravuconazole molecule into circulation.

The chemical transformation from the water-soluble prodrug to the active lipophilic agent is depicted below.

Figure 1: Bioconversion of Fosravuconazole to Ravuconazole.

Pharmacokinetic Profile

The prodrug strategy yields a superior pharmacokinetic profile for ravuconazole compared to direct administration of the parent drug. Clinical studies have demonstrated that administering fosravuconazole leads to plasma ravuconazole concentrations that are 10 to 35 times higher than those achieved with older oral antifungal agents used for onychomycosis.[10][14] Ravuconazole exhibits a long elimination half-life of over one week, which allows for less frequent dosing and improves patient compliance.[4][13]

Parameter	Value	Species	Source
Oral Bioavailability	~100%	Human	[10][14]
Protein Binding	~98%	Human	[4][15]
Elimination Half-life (t½)	> 1 week	Human	[4]
Metabolism	Hepatic (CYP Enzymes)	Human	[4]
Elimination Kinetics	Michaelis-Menten (Non-linear)	Human	[4][16]

Table 1: Summary of Key Pharmacokinetic Parameters of Ravuconazole after Fosravuconazole Administration. The non-linear, saturable elimination kinetics suggest that at higher doses, the metabolic pathways become saturated, leading to a disproportionate increase in drug exposure with an increased dose.[4]

Part II: Ravuconazole's Molecular Mechanism of Action

Once liberated, ravuconazole acts as a classic triazole antifungal, targeting the synthesis of a critical component of the fungal cell membrane.

Inhibition of Lanosterol 14α-Demethylase (CYP51)

The primary molecular target of ravuconazole is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, also known as CYP51 or Erg11.[5][6][17] This enzyme catalyzes a crucial step in the biosynthesis of ergosterol, the primary sterol in fungal cell membranes.[18] Ergosterol plays a role analogous to cholesterol in mammalian cells, maintaining the fluidity, permeability, and structural integrity of the membrane.[5]

Ravuconazole potently and selectively inhibits CYP51.[2] The triazole ring of the drug binds to the heme iron atom in the active site of the enzyme, while the rest of the molecule interacts with the surrounding amino acid residues. This binding blocks the demethylation of lanosterol, the enzyme's natural substrate.

Disruption of the Ergosterol Biosynthesis Pathway

The inhibition of CYP51 by ravuconazole has two major downstream consequences for the fungal cell:

• Depletion of Ergosterol: The production of ergosterol is halted, depriving the fungal cell membrane of its most important structural component.[5]

• Accumulation of Toxic Sterols: The blockage of the pathway leads to the accumulation of 14α-methylated sterol precursors, such as lanosterol.[7][18] These aberrant sterols are incorporated into the fungal membrane, disrupting its normal structure and the function of membrane-bound enzymes.

This dual assault on the cell membrane's composition and integrity leads to increased permeability, leakage of essential intracellular components, and ultimately, the inhibition of fungal growth and replication (fungistatic) or cell death (fungicidal).[7]

Figure 2: Mechanism of Ravuconazole Action on the Fungal Ergosterol Pathway.

A key aspect of ravuconazole's clinical utility is its high selectivity for fungal CYP51 over human cytochrome P450 enzymes.[13] This selectivity minimizes the risk of off-target effects and reduces the potential for drug-drug interactions, contributing to a more favorable safety profile compared to less selective azole antifungals.[10]

Part III: Experimental Validation and Protocols

The mechanism of action of fosravuconazole and ravuconazole is substantiated by a range of in vitro and in vivo experimental data. Understanding the methodologies behind these data is crucial for drug development professionals.

In Vitro Antifungal Susceptibility Testing

Causality and Experimental Choice: To establish the antifungal potency and spectrum of ravuconazole, its Minimum Inhibitory Concentration (MIC) is determined against a panel of clinically relevant fungi. The broth microdilution method, standardized by the Clinical and Laboratory Standards Institute (CLSI), is the gold-standard assay for this purpose. It provides a quantitative measure of the lowest drug concentration required to inhibit visible fungal growth, offering a reliable predictor of in vivo efficacy.

Step-by-Step Protocol: Broth Microdilution Assay

• Fungal Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates. Colonies are then suspended in sterile saline, and the suspension is adjusted to a standardized turbidity (e.g., using a spectrophotometer) to achieve a final inoculum concentration of approximately 0.5 to 2.5 x 10³ colony-forming units (CFU)/mL.

• Drug Dilution: Ravuconazole is serially diluted in a multi-well microtiter plate using a standardized growth medium (e.g., RPMI-1640). A drug-free well serves as a positive growth control.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: Plates are incubated at a controlled temperature (e.g., 35°C) for a specified period (e.g., 24-72 hours), depending on the fungal species.

• MIC Determination: The MIC is determined as the lowest concentration of ravuconazole at which there is no visible growth.

Fungal Species	MIC Range (μg/mL)	MIC₉₀ (μg/mL)	Source
Aspergillus fumigatus	≤0.03 - 2	0.5	[11]
Candida albicans	≤0.008 - 0.25	0.03	[6]
Trichophyton rubrum	≤0.008 - 0.06	0.03	[6]
Madurella mycetomatis	N/A	0.016	[15]

Table 2: In Vitro Activity of Ravuconazole against Key Fungal Pathogens. (MIC₉₀ is the concentration required to inhibit 90% of isolates).

In Vivo Pharmacokinetic Analysis

Causality and Experimental Choice: To confirm the efficiency of the prodrug conversion and characterize the behavior of the active drug in a biological system, pharmacokinetic studies are essential. These studies, often conducted in animal models and human clinical trials, involve administering fosravuconazole and then measuring the concentration of ravuconazole in plasma over time. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred bioanalytical method due to its high sensitivity and specificity.

Step-by-Step Protocol: Pharmacokinetic Study Workflow

• Dosing: A single oral dose of fosravuconazole is administered to subjects (e.g., healthy volunteers or patients).[3]

• Blood Sampling: Blood samples are collected into tubes containing an anticoagulant at predefined time points (e.g., pre-dose, and 1, 2, 4, 8, 24, 48, 72 hours post-dose).[19]

• Plasma Separation: Samples are centrifuged to separate plasma from blood cells.

• Sample Preparation: Plasma samples undergo protein precipitation and extraction to isolate the drug from plasma components. An internal standard is added for accurate quantification.

• LC-MS/MS Analysis: The extracted samples are injected into an LC-MS/MS system. The drug is separated from other molecules by liquid chromatography and then detected and quantified by mass spectrometry.[3]

• Data Analysis: A plasma concentration-time curve is generated. Pharmacokinetic parameters (Cmax, Tmax, AUC, t½) are calculated using non-compartmental analysis software.[19]

Figure 3: General Workflow for a Clinical Pharmacokinetic Study.

Conclusion

The mechanism of action of fosravuconazole is a sophisticated, two-stage process that leverages a prodrug strategy to maximize therapeutic efficacy. The initial step involves the rapid and complete in vivo conversion of the water-soluble fosravuconazole into its active moiety, ravuconazole, resulting in excellent oral bioavailability and a prolonged pharmacokinetic profile.[4][10] Subsequently, ravuconazole functions as a potent and selective inhibitor of fungal lanosterol 14α-demethylase (CYP51).[5] This targeted inhibition disrupts the ergosterol biosynthesis pathway, leading to the collapse of fungal cell membrane integrity and function, thereby exerting a broad-spectrum antifungal effect.[7] This elegant combination of improved pharmacokinetics and a validated molecular mechanism establishes fosravuconazole as a valuable and effective agent in the treatment of onychomycosis and other challenging fungal infections.[9][10]

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• National Institutes of Health (NIH). Efficacies of Two New Antifungal Agents, the Triazole Ravuconazole and the Echinocandin LY-303366, in an Experimental Model of Invasive Aspergillosis - PMC. Available from: [Link].

• Oxford Academic. Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma | The Journal of Infectious Diseases | Oxford Academic. Available from: [Link].

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• Taylor & Francis. Ravuconazole – Knowledge and References - Taylor & Francis. Available from: [Link].

• National Institutes of Health (NIH). S4.5b A randomized, double blind phase II proof-of-concept superiority trial of fosravuconazole 200 mg or 300 mg weekly dose versus itraconazole 400 mg daily, all three arms in combination with surgery, in patients with eumycetoma in Sudan—pharmacokinetic results - PMC - NIH. Available from: [Link].

• DNDi. World's first clinical trial for devastating fungal disease mycetoma shows efficacy of new, promising treatment | DNDi. Available from: [Link].

• ResearchGate. Evaluation of the New Oral Antifungal Agent Fosravuconazole in Patients with Onychomycosis : A Multicenter, Dose-Finding Study - ResearchGate. Available from: [Link].

• Wiley Online Library. Exploratory study on short-term administration of oral fosravuconazole for tinea pedis. Available from: [Link].

• PubMed. [Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis: an analysis based on non-clinical and clinical trial data] - PubMed. Available from: [Link].

• ResearchGate. Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis: an analysis based on non-clinical and clinical trial data - ResearchGate. Available from: [Link].

• Antimicrobial Agents and Chemotherapy. Three-Dimensional Model of Lanosterol 14α-Demethylase from Cryptococcus neoformans: Active-Site Characterization and Insights into Azole Binding | Antimicrobial Agents and Chemotherapy. Available from: [Link].

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• ResearchGate. In Vitro Activity of Ravuconazole against 923 Clinical Isolates of Nondermatophyte Filamentous Fungi - ResearchGate. Available from: [Link].

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In Vitro Antifungal Spectrum of Activity for Fosravuconazole: A Technical Whitepaper on Pharmacodynamics and Susceptibility Profiling

Executive Summary

Fosravuconazole L-lysine ethanolate is an advanced, orally bioavailable phosphonooxymethyl prodrug of the broad-spectrum triazole, ravuconazole. Originally engineered to overcome the poor aqueous solubility of its parent compound, fosravuconazole is rapidly cleaved by alkaline phosphatases in vivo to release the active moiety. For researchers and drug development professionals, understanding the in vitro pharmacodynamic spectrum of ravuconazole is foundational for designing preclinical efficacy models, establishing clinical breakpoints, and navigating resistance mechanisms. This technical guide synthesizes the mechanistic biology, quantitative susceptibility data, and rigorous experimental methodologies required to evaluate fosravuconazole's active form in the laboratory.

Mechanism of Action: The Biochemical Causality of Fungal Death

To accurately interpret in vitro susceptibility data, one must first understand the molecular causality of the drug's action. Like other triazoles, the active moiety ravuconazole targets the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51) [1].

The inhibition of CYP51 prevents the oxidative removal of the 14α-methyl group from lanosterol. This biochemical blockade exerts a dual mechanism of toxicity:

• Ergosterol Depletion: The downstream synthesis of ergosterol is halted. Because ergosterol is the primary sterol regulating fungal cell membrane fluidity and the function of membrane-bound enzymes, its absence critically compromises structural integrity[1].

• Toxic Intermediate Accumulation: The upstream accumulation of 14α-methylated sterol intermediates induces severe membrane stress, leading to increased permeability, leakage of intracellular components, and eventual fungal cell death[1].

Ravuconazole exhibits a high degree of affinity and selectivity for fungal CYP51 over human cytochrome P450 enzymes, which is the primary driver of its favorable safety profile in clinical applications.

Mechanism of Action: Ravuconazole inhibition of fungal CYP51 and ergosterol disruption.

In Vitro Antifungal Spectrum: Quantitative Data Analysis

The in vitro activity of ravuconazole has been extensively characterized across global surveillance studies. It exhibits potent, broad-spectrum activity against dermatophytes, yeasts, and non-dermatophyte molds.

• Yeasts: Ravuconazole demonstrates exceptional potency against Candida species, including many fluconazole-resistant isolates. The MIC₉₀ for C. albicans is remarkably low at 0.008 mg/L[2]. It is also highly active against Cryptococcus neoformans (MIC₉₀ 0.5 mg/L), outperforming fluconazole by up to 64-fold[2].

• Dermatophytes: Against Trichophyton species, ravuconazole yields MIC₉₀ values of 0.5 mg/L, making it a robust therapeutic option for onychomycosis[3].

• Filamentous Fungi (Molds): It is highly active against Aspergillus species, inhibiting over 96.8% of isolates at an MIC of ≤1 mg/L[2]. Among Mucorales, it shows moderate activity against Rhizopus oryzae (MIC₅₀ 1.0 mg/L). However, species such as Fusarium spp. and Scopulariopsis spp. possess intrinsic resistance mechanisms and are largely resistant[4].

• Endemic & Neglected Pathogens: Ravuconazole has potent activity against Madurella mycetomatis, the primary causative agent of eumycetoma, driving its clinical development for this neglected tropical disease[5].

Table 1: Summary of Ravuconazole In Vitro Susceptibility Profile

Organism Group	Pathogen Species	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Susceptibility Profile
Yeasts	Candida albicans	-	0.008	Highly Susceptible
Yeasts	Candida glabrata	-	1.0	Susceptible
Yeasts	Cryptococcus neoformans	-	0.5	Susceptible
Dermatophytes	Trichophyton spp.	0.25	0.5	Highly Susceptible
Molds	Aspergillus fumigatus	-	1.0	Susceptible
Molds	Rhizopus oryzae	1.0	-	Moderately Susceptible
Molds	Fusarium spp.	>4.0	>4.0	Resistant

(Data synthesized from comprehensive in vitro surveillance studies[2],[4],[3].)

Experimental Methodology: Self-Validating Susceptibility Testing

To ensure reproducibility, in vitro susceptibility profiling of ravuconazole must strictly adhere to the Clinical and Laboratory Standards Institute (CLSI) guidelines: M27 for yeasts and M38 for filamentous fungi[6]. As a Senior Application Scientist, I emphasize that every protocol must be a self-validating system; the inclusion of specific quality control (QC) strains is non-negotiable to verify the integrity of the media, drug stock, and incubation conditions.

Step-by-Step Protocol: Broth Microdilution for Filamentous Fungi (CLSI M38)

• Drug Solubilization: Dissolve ravuconazole reference powder in 100% dimethyl sulfoxide (DMSO) to create a concentrated stock solution (e.g., 1600 mg/L).

  • Causality: Triazoles are highly hydrophobic. DMSO ensures complete solubilization without precipitating the drug, which would otherwise lead to artificially high MIC readings.

• Media Formulation: Prepare RPMI 1640 medium (without sodium bicarbonate) and buffer with 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid) to pH 7.0 at 25°C.

  • Causality: Azole activity is highly pH-dependent. MOPS buffering prevents pH drift caused by fungal metabolism during prolonged incubation, ensuring stable drug ionization and target binding[6].

• Inoculum Standardization: Induce sporulation on potato dextrose agar (PDA) for 7 days. Harvest conidia in sterile saline containing 0.01% Tween 20. Adjust the suspension spectrophotometrically to 68–82% transmittance at 530 nm, then dilute in RPMI to a final well concentration of 0.4 × 10⁴ to 5 × 10⁴ CFU/mL.

• Plate Setup: Dispense 100 µL of the 2X drug dilutions into a 96-well U-bottom microtiter plate. Add 100 µL of the standardized inoculum to each well.

• Incubation & QC Validation: Incubate at 35°C for 48–72 hours.

  • Self-Validation Step: Concurrently run the QC strain Paecilomyces variotii ATCC MYA-3630. The assay is only valid if the ravuconazole MIC for this specific QC strain falls within the established limits[7].

• Endpoint Determination: Read plates visually using a reading mirror. For ravuconazole against molds, the MIC is defined as the lowest concentration producing 100% visual inhibition of growth compared to the drug-free control well.

CLSI M38 Broth Microdilution Workflow for Ravuconazole susceptibility testing.

Conclusion

Fosravuconazole represents a significant advancement in antifungal pharmacology. By leveraging the broad in vitro spectrum of ravuconazole—spanning highly resistant Candida strains, dermatophytes, and critical molds like Aspergillus—researchers can target a wide array of superficial and invasive fungal infections. Adherence to rigorous, self-validating CLSI methodologies ensures that preclinical susceptibility data translates reliably into clinical efficacy, ultimately guiding the successful development of this potent antifungal agent.

References

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• Oxford University Press. In vitro activities of posaconazole, ravuconazole, terbinafine, itraconazole and fluconazole against dermatophyte, yeast and non-dermatophyte species. Retrieved from[Link]

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• National Institutes of Health (PMC). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Retrieved from [Link]

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An In-depth Technical Guide to the In Vivo Conversion of Fosravuconazole to Ravuconazole

This guide provides a detailed examination of the in vivo conversion of fosravuconazole to its active therapeutic moiety, ravuconazole. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the underlying mechanisms, pharmacokinetic profiles, and methodologies essential for studying this critical biotransformation.

The Strategic Imperative of the Prodrug Approach

Ravuconazole is a potent, broad-spectrum triazole antifungal agent.[1][2] Like many advanced therapeutic molecules, its clinical utility was initially hampered by poor water solubility, which complicates formulation and can lead to variable oral bioavailability.[3][4] To overcome this, fosravuconazole, a water-soluble phosphonooxymethyl prodrug, was developed.[2][3][5][6][7][8] This strategy is a cornerstone of modern drug development, designed to enhance physicochemical properties to improve drug delivery.[9] Fosravuconazole's enhanced hydrophilicity allows for reliable oral absorption and the potential for intravenous administration, ensuring that therapeutic concentrations of the active drug, ravuconazole, can be achieved consistently.[6][8][10] Upon administration, fosravuconazole is designed to undergo rapid and extensive conversion in the body to release ravuconazole.[5][8][11]

Mechanistic Deep Dive: The Enzymatic Conversion Pathway

The in vivo conversion of fosravuconazole to ravuconazole is an elegant and efficient enzymatic process. The key players in this biotransformation are alkaline phosphatases (ALPs).[12][13]

Causality of Enzyme Selection: ALPs are ubiquitously expressed throughout the human body, with particularly high concentrations on the epithelial cells of the intestine.[12][13] This strategic location ensures that when the orally administered fosravuconazole reaches the small intestine, it encounters a high-capacity enzymatic system ready to cleave the phosphate ester bond.[12] This rapid, localized conversion is crucial for minimizing the systemic exposure of the prodrug and maximizing the absorption of the active ravuconazole.

The conversion is a hydrolysis reaction where ALP catalyzes the cleavage of the phosphonooxymethyl group from the fosravuconazole molecule, yielding the active ravuconazole and inactive byproducts. This process is highly efficient, leading to what is described as a rapid and extensive conversion to the active moiety.[5][8][14]

In Vivo Conversion and Mechanism of Action.

Pharmacokinetics of the Conversion

The pharmacokinetic profile of fosravuconazole is characterized by its rapid conversion to ravuconazole. Following oral administration, plasma concentrations of the prodrug are typically low and transient, while concentrations of the active ravuconazole rise quickly.[5]

Ravuconazole itself exhibits a long half-life of over a week, which allows for less frequent dosing schedules, such as once-weekly, improving patient adherence.[8][15] Its metabolism is primarily hepatic, involving cytochrome P450 (CYP) enzymes, and it demonstrates high protein binding (around 98%).[5][8]

Clinical studies have shown that ravuconazole's pharmacokinetics can be non-linear, following a Michaelis-Menten elimination pattern, particularly at higher doses.[5][16][17] This suggests that the metabolic pathways can become saturated. For instance, a 50% dose increase from 200 mg to 300 mg can lead to a 75% higher exposure (AUC), indicating a more-than-proportional increase.[8][14][16][17]

Quantitative Pharmacokinetic Data

The following table summarizes key pharmacokinetic parameters for ravuconazole following the administration of fosravuconazole, compiled from clinical studies.

Parameter	200 mg Weekly Dose	300 mg Weekly Dose	Note
Median Predose Concentration (trough)	Consistently above MIC90	Consistently above MIC90	Maintained throughout a 12-month treatment period.[8][16][17]
AUC Increase	Baseline	~1.75-fold higher than 200 mg dose	Demonstrates non-linear, dose-disproportional exposure.[8]
Bioavailability	High	High	Prodrug strategy achieves near 100% bioavailability.[1][18]
Protein Binding	~98%	~98%	High protein binding is a key characteristic.[8]
Half-life (t½)	> 1 week	> 1 week	Supports infrequent dosing regimens.[8][14]

Data synthesized from multiple sources; specific Cmax and Tmax values are often presented graphically in literature and can vary between studies.[5][19]

Methodologies for Studying the Conversion

A multi-faceted approach combining in vitro and in vivo models is required to fully characterize the conversion of fosravuconazole.

In Vitro Conversion Assays

The primary goal of in vitro studies is to confirm the enzymatic pathway and determine the rate of conversion.

Self-Validating Protocol: In Vitro Conversion Using Intestinal Homogenates

• Source Preparation: Obtain fresh intestinal tissue (e.g., from rats or Caco-2 cell lines) known to have high alkaline phosphatase activity.[12][20] Prepare S9 fractions or mucosa scraps.

• Incubation: Incubate a known concentration of fosravuconazole with the intestinal preparation in a physiologically relevant buffer (e.g., pH 7.4) at 37°C.

• Control Groups (Trustworthiness Pillar):

  • Negative Control 1: Incubate fosravuconazole in buffer without the intestinal preparation to assess chemical stability.

  • Negative Control 2: Incubate fosravuconazole with heat-inactivated intestinal preparation to confirm the enzymatic nature of the conversion.

  • Positive Control: Use a known ALP substrate (e.g., fosphenytoin) to verify the enzymatic activity of the preparation.[12][20]

• Time-Point Sampling: Collect aliquots from the incubation mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Sample Quenching: Immediately stop the enzymatic reaction in the collected samples by adding a quenching solution, such as acetonitrile, and placing on ice.

• Bioanalysis: Quantify the concentrations of both fosravuconazole and the newly formed ravuconazole in each sample using a validated analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[5][8]

• Data Analysis: Plot the concentration of fosravuconazole and ravuconazole over time to determine the conversion half-life (t½) and kinetic parameters.

In Vivo Pharmacokinetic Studies

In vivo studies are essential to understand how the conversion and subsequent distribution and elimination occur in a complete biological system.

Workflow for a typical preclinical pharmacokinetic study.

Analytical Validation: The cornerstone of any pharmacokinetic study is a robust and validated bioanalytical method. For fosravuconazole and ravuconazole, RP-HPLC with UV or LC-MS/MS are the methods of choice.[5][21][22] The method must be validated according to regulatory guidelines (e.g., FDA, EMA) for linearity, precision, accuracy, selectivity, and stability to ensure trustworthy data.[5]

Clinical Implications and Significance

Understanding the conversion of fosravuconazole to ravuconazole is not merely an academic exercise; it has profound clinical implications:

• Dosing Regimen Design: The rapid conversion and long half-life of the active moiety justify the convenient once-weekly dosing regimen, which can significantly enhance patient compliance compared to daily therapies.[11][15]

• Predictable Exposure: The efficient prodrug conversion leads to high bioavailability, making the therapeutic exposure to ravuconazole predictable and less susceptible to factors like food effects, although high-fat meals can increase exposure.[1][8][18]

• Safety Profile: By ensuring that the active drug is released systematically, the prodrug strategy helps manage the safety and toxicity profile. The adverse reactions observed in clinical trials, such as elevated liver enzymes, are generally mild to moderate.[6][23]

Conclusion

The development of fosravuconazole is a prime example of a successful prodrug strategy employed to overcome the biopharmaceutical challenges of a potent therapeutic agent. Its in vivo conversion to ravuconazole is a rapid, efficient process mediated primarily by alkaline phosphatases. A thorough understanding of this conversion, characterized by robust in vitro and in vivo methodologies, is fundamental to its clinical success, enabling the design of effective and convenient dosing regimens for treating severe fungal infections like onychomycosis and eumycetoma.[1][11]

References

• Benchchem. (n.d.). In Vivo Pharmacokinetic Profile of Fosravuconazole L-Lysine Ethanolate: A Technical Guide.

• Chu, W.-Y., Fahal, A. H., Ahmed, E. S., et al. (2025). Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. The Journal of Infectious Diseases, 232(3), e518–e528. [Link]

• Chu, W.-Y., Fahal, A. H., Ahmed, E. S., et al. (2025). Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. The Journal of Infectious Diseases. [Link]

• Drugs for Neglected Diseases initiative (DNDi). (2026, March 3). Fosravuconazole. [Link]

• Nakano, M., Aoki, Y., & Yamaguchi, H. (2019). Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis: an analysis based on non-clinical and clinical trial data. Medical Mycology Journal. [Link]

• Drugs for Neglected Diseases initiative (DNDi). (2023, November 23). World's first clinical trial for devastating fungal disease mycetoma shows efficacy of new, promising treatment. [Link]

• Petraitiene, R., Petraitis, V., Lyman, C. A., et al. (2004). Efficacies of two new antifungal agents, the triazole ravuconazole and the echinocandin LY-303366, in an experimental model of invasive aspergillosis. Antimicrobial Agents and Chemotherapy, 48(4), 1188–1196. [Link]

• Patsnap. (2024, July 17). What is the mechanism of Fosravuconazole?. Synapse. [Link]

• Watanabe, S., Takahashi, Y., Tsubouchi, T., et al. (2019). Efficacy and safety of fosravuconazole L-lysine ethanolate, a novel oral triazole antifungal agent. The Journal of Dermatology. [Link]

• ResearchGate. (n.d.). Evaluation of the New Oral Antifungal Agent Fosravuconazole in Patients with Onychomycosis : A Multicenter, Dose-Finding Study. [Link]

• Vlahovic, T. C., & Gupta, A. K. (2022). Novel and emerging pharmacotherapy and device-based treatments for onychomycosis. Expert Review of Anti-infective Therapy. [Link]

• ResearchGate. (n.d.). Potential of Ravuconazole and its Prodrugs as the New OralTherapeutics for Onychomycosis. [Link]

• ResearchGate. (2025, August 5). Phosphonooxymethyl prodrugs of the broad spectrum antifungal azole, ravuconazole: Synthesis and biological properties. [Link]

• Chu, W.-Y., Fahal, A. H., Ahmed, E. S., et al. (2025). Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. The Journal of Infectious Diseases. [Link]

• Benchchem. (n.d.). Analytical Method Development for Fosravuconazole L-Lysine Ethanolate: A Technical Guide.

• ResearchGate. (2025, September 24). (PDF) Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. [Link]

• Li, C., Locuson, C. W., & Vaz, A. D. (2009). Evaluation of in Vitro Models for Screening Alkaline Phosphatase-Mediated Bioconversion of Phosphate Ester Prodrugs. Drug Metabolism and Disposition, 37(7), 1495-1502. [Link]

• Rautio, J., Meanwell, N. A., Di, L., & Hageman, M. J. (2018). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. Pharmaceutical Research, 35(8), 1-20. [Link]

• Li, C., Locuson, C. W., & Vaz, A. D. (2009). Evaluation of in vitro models for screening alkaline phosphatase-mediated bioconversion of phosphate ester prodrugs. Drug Metabolism and Disposition, 37(7), 1495–1502. [Link]

• Watanabe, S., Takahashi, Y., Tsubouchi, T., et al. (2019). Efficacy and safety of fosravuconazole L‐lysine ethanolate, a novel oral triazole antifungal agent, for the treatment of onychomycosis: A multicenter, double‐blind, randomized phase III study. The Journal of Dermatology, 46(1), 51-59. [Link]

• ResearchGate. (n.d.). Figure 1. Predose plasma concentrations versus time. A, Measurement of.... [Link]

• International Journal of Trend in Innovative Research (IJTIIR). (2023, August 15). Validation of developed analytical methods for the determination of isavuconazole in pharmaceutical dosage forms. [Link]

• Annex Publishers. (n.d.). Reversed-Phase High Performance Liquid Chromatography Procedure for the Determination of Isavuconazole in Human Plasma. [Link]

• Lelle, M., & Pesch, T. (2022). Alkaline Phosphatase: A Reliable Endogenous Partner for Drug Delivery and Diagnostics. Advanced Therapeutics, 5(4), 2100244. [Link]

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Preformulation Stability Studies of Fosravuconazole in Diverse Solvent Systems: A Technical Guide

Executive Summary

Fosravuconazole L-lysine ethanolate is a highly water-soluble phosphonooxymethyl ether prodrug of ravuconazole, a potent broad-spectrum triazole antifungal agent[1],[2]. While the prodrug design successfully overcomes the severe aqueous insolubility of the parent compound, it introduces specific chemical liabilities—namely, susceptibility to hydrolytic cleavage[1]. For researchers and drug development professionals, understanding the stability of fosravuconazole across different solvent systems is a foundational requirement for designing robust in vitro assays and in vivo pharmacokinetic studies[3]. This whitepaper synthesizes the physicochemical behavior, degradation pathways, and self-validating experimental protocols necessary for conducting rigorous stability studies on fosravuconazole.

Mechanistic Causality in Solvent Selection & Degradation

The structural core of fosravuconazole features a phosphonooxymethyl group attached to the ravuconazole moiety[1]. This functional group dictates both the molecule's enhanced solubility and its primary degradation pathways[2].

• Enzymatic vs. Chemical Hydrolysis: In biological systems, the prodrug is rapidly and intentionally cleaved by alkaline phosphatases to release the active moiety, ravuconazole, alongside formaldehyde and inorganic phosphate[1]. However, in laboratory solvent systems lacking enzymes, chemical hydrolysis becomes the primary degradation concern[1].

• pH-Dependent Stability: The ether linkage is highly sensitive to pH extremes. While optimal stability is maintained in the mid-pH range, the compound is susceptible to hydrolysis under both acidic and basic conditions[1]. Strong alkaline environments, in particular, lead to significant degradation, yielding two major degradation products rather than a clean conversion to ravuconazole[3],.

• Solvent Causality: To arrest premature hydrolysis during storage, aprotic solvents like Dimethyl Sulfoxide (DMSO) are mandated for high-concentration stock solutions[3]. The absence of water in pure DMSO prevents the hydrolytic nucleophilic attack on the phosphonooxymethyl ether linkage, preserving the prodrug's integrity when stored at -20°C or -80°C[1],[4].

Fosravuconazole conversion and solvent-induced degradation pathways.

Quantitative Data: Solubility and Stability Profiles

To facilitate accurate formulation, the quantitative solubility and forced degradation profiles of fosravuconazole must be strictly observed. The data below summarizes the expected behavior of the compound under various physicochemical stresses[3],[4].

Table 1: Solubility and Storage Stability Profile

Solvent System	Solubility Limit	Storage Recommendation	Causality / Notes
DMSO	~50 mg/mL	-20°C (1 month) or -80°C (6 months)	Aprotic nature prevents hydrolysis. Requires ultrasonic agitation for complete dissolution[1],[3].
Acetonitrile	0.1 - 1.0 mg/mL	Prepare fresh	Slightly soluble; used primarily as a mobile phase or diluent for analytical studies[4].
Water (Unbuffered)	< 0.1 mg/mL	4°C (Up to 1 week)	Low solubility without salt form. Prone to slow chemical hydrolysis over time[1],[3].
Co-Solvent (PEG300/Tween 80)	Variable (Dose-dependent)	Prepare fresh daily	Used for in vivo oral administration. Precipitation may occur; sonication aids dissolution[3].

Table 2: Forced Degradation Matrix

Stress Condition	Reagent / Environment	Observation	Mechanistic Outcome
Acidic Hydrolysis	0.1 N HCl (60°C)	Moderately Stable	Slow conversion to ravuconazole[1],[3].
Alkaline Hydrolysis	0.1 N NaOH (Room Temp)	Significant Degradation	Rapid breakdown into two major non-active degradation products[3],.
Oxidative Stress	3% H₂O₂ (Room Temp)	Minor Degradation	Minimal oxidation of the triazole or thiazole rings[1],[3].
Thermal Stress	60°C - 80°C (24 hours)	Stable	The solid API and pure organic stocks resist purely thermal degradation[1],[3].

Self-Validating Experimental Protocols

A self-validating protocol ensures that any observed degradation is an artifact of the intended stressor, not a methodological error. The following workflows are designed to isolate variables during preformulation stability testing[1].

Protocol 1: Preparation of Master Stock Solutions

Objective: Establish a stable, high-concentration baseline free of hydrolytic degradation.

• Weighing: Accurately weigh the Fosravuconazole L-lysine ethanolate API in a low-humidity environment to prevent moisture absorption.

• Dissolution: Dissolve the API in anhydrous DMSO to achieve a concentration of 1 mg/mL to 50 mg/mL[1],[3].

• Agitation: Apply ultrasonic agitation for 5–10 minutes until the solution is completely clear. Causality: The L-lysine ethanolate salt form requires kinetic energy to fully dissociate in aprotic solvents.

• Aliquot & Purge: Aliquot the solution into amber vials, purge the headspace with an inert gas (Argon or Nitrogen) to displace atmospheric moisture, and store at -80°C[1],[4].

Protocol 2: Forced Degradation Workflow

Objective: Determine the intrinsic stability of the prodrug under accelerated stress conditions[1].

• Acid Hydrolysis: Mix 1 mL of the 1 mg/mL DMSO stock with 1 mL of 0.1 N HCl. Incubate at 60°C. Pull samples at 2, 4, 8, and 24 hours[1].

• Base Hydrolysis: Mix 1 mL of the stock with 1 mL of 0.1 N NaOH. Incubate at room temperature. Pull samples at 1, 2, 4, and 8 hours[1].

• Mandatory Neutralization (Critical Step): Immediately upon pulling a sample, neutralize the acid-stressed samples with 0.1 N NaOH, and the base-stressed samples with 0.1 N HCl[1]. Causality: Neutralization instantly arrests the degradation kinetics at the specific time point. Furthermore, injecting highly acidic or basic solutions into an HPLC system will degrade the silica-based C18 stationary phase, leading to peak tailing and invalid data.

• Oxidative Stress: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Incubate in the dark at room temperature for up to 24 hours[1].

Step-by-step experimental workflow for self-validating stability studies.

Analytical Methodology: Stability-Indicating HPLC-DAD

To accurately quantify the degradation of fosravuconazole and the subsequent formation of ravuconazole or other degradation products, a validated stability-indicating High-Performance Liquid Chromatography (HPLC) method equipped with a Diode Array Detector (DAD) is required[3],,[5].

Table 3: Validated Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Column	C18 (e.g., Sunfire 250 mm x 4.6 mm, 5 µm)	Provides optimal retention and resolution for lipophilic triazoles[3],.
Mobile Phase	Acetonitrile : Water (80:20, v/v)	Isocratic elution ensures consistent baseline and rapid separation.
Flow Rate	1.0 mL/min	Balances system backpressure with optimal theoretical plate count[3],.
Detection	DAD at 287 nm	Corresponds to the UV absorption maximum of the conjugated triazole/thiazole system[3],,[5].
Injection Vol.	5 µL	Prevents column overloading, maintaining sharp peak symmetry[3],.

By strictly adhering to these physicochemical parameters and self-validating workflows, researchers can ensure the integrity of fosravuconazole formulations, thereby generating reproducible and highly accurate preclinical data.

References

• Compartmental pharmacokinetics and tissue distribution of the antifungal triazole ravuconazole following intravenous administration Journal of Chromatographic Science / OUCI[Link]

• Green Chemistry Approaches in the Analytical Validation of Fosravuconazole Using UV Spectrophotometry and RP-HPLC ResearchGate[Link]

• Synthetic Approaches to New Drugs Approved during 2018 Journal of Medicinal Chemistry[Link]

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Establishing a murine model for onychomycosis to test Fosravuconazole efficacy

Application Note: Establishing a Murine Model of Onychomycosis for the Evaluation of Fosravuconazole Efficacy

Introduction & Mechanistic Rationale

Onychomycosis, predominantly caused by the anthropophilic dermatophyte Trichophyton rubrum, remains one of the most recalcitrant superficial fungal infections. The difficulty in achieving a clinical cure is driven by the poor penetration of antifungal agents into the dense keratin network of the nail plate and the tendency of dermatophytes to form highly resistant, sessile biofilm communities within the nail bed[1].

Historically, guinea pigs have served as the gold standard for in vivo onychomycosis modeling due to their larger nail size and natural susceptibility. However, modern drug development requires high-throughput, cost-effective models. A murine model is highly desirable due to the availability of transgenic strains and lower compound volume requirements. Because mice naturally clear T. rubrum infections via robust Th17-mediated immune responses, establishing a persistent murine nail infection requires precise host immunosuppression and mechanical disruption of the nail barrier[2].

This protocol details a self-validating system for establishing a murine onychomycosis model to test Fosravuconazole L-lysine ethanolate (F-RVCZ) . F-RVCZ is a highly bioavailable prodrug of ravuconazole[3]. Upon oral administration, systemic phosphatases rapidly cleave the phosphonooxymethyl group, releasing active ravuconazole. Ravuconazole then exerts potent fungicidal activity by inhibiting lanosterol 14α-demethylase (CYP51A1), thereby halting the biosynthesis of ergosterol, a critical component of the fungal cell membrane.

Mechanism of Fosravuconazole inhibiting ergosterol synthesis via CYP51.

Experimental Protocol: Murine Onychomycosis Model

Phase 1: Inoculum Preparation

• Step 1: Culture T. rubrum (e.g., ATCC 28188 or a terbinafine-resistant clinical isolate[4]) on Sabouraud Dextrose Agar (SDA) plates at 28°C for 14 days to induce robust sporulation.

• Step 2: Harvest microconidia by flooding the plates with sterile PBS containing 0.05% Tween 80 and gently scraping the surface.

• Step 3: Filter the suspension through sterile glass wool. Centrifuge and resuspend the conidia in PBS, adjusting the concentration to 1×107 spores/mL using a hemocytometer.

Causality & Expertise: Utilizing a pure microconidial suspension—rather than a crude mixture of hyphal fragments—ensures uniform infection sizing. Hyphal fragments lead to inconsistent host immune activation and highly variable colonization rates, compromising the statistical power of the efficacy readout.

Phase 2: Host Preparation and Immunosuppression

• Step 1: Use female BALB/c mice (6-8 weeks old). On Day -3 and Day 0, administer cyclophosphamide (CY) at 150 mg/kg via intraperitoneal (IP) injection.

• Step 2: Monitor animal weight and welfare daily.

Causality & Expertise: Cyclophosphamide induces transient neutropenia and lymphopenia. This prevents the rapid phagocytosis of the inoculated conidia, providing the fungus a critical 72-hour window to germinate, penetrate the nail bed keratin network, and establish a protective biofilm.

Phase 3: Inoculation and Occlusion (Day 0)

• Step 1: Anesthetize the mice using isoflurane (2-3% in O2​ ).

• Step 2: Gently abrade the dorsal surface of the target hind paws' nails using a sterile micro-abrasion tool (e.g., fine-grit sandpaper) until the superficial keratin layer is visibly roughened. Avoid drawing blood.

• Step 3: Apply 10 µL of the T. rubrum conidial suspension ( 105 spores total) directly onto the abraded nail plate.

• Step 4: Wrap the inoculated paw with a sterile, semi-permeable polyurethane film, followed by cohesive bandage tape. Leave occluded for 48 hours.

Causality & Expertise: The intact dorsal nail plate is a formidable barrier. Mechanical micro-abrasion mimics the micro-trauma that frequently precedes human onychomycosis. Occlusion is mandatory; dermatophyte spores require high humidity to initiate germination. Without occlusion, the 10 µL droplet evaporates rapidly, resulting in inoculation failure.

Phase 4: Fosravuconazole Treatment Regimen (Days 7 to 28)

• Step 1: Confirm infection establishment on Day 7 by observing clinical signs of nail dystrophy.

• Step 2: Prepare Fosravuconazole L-lysine ethanolate in a 0.5% methylcellulose vehicle.

• Step 3: Administer the treatment via oral gavage once daily (Suggested dose: 10-25 mg/kg/day, calibrated to the isolate's MIC).

Causality & Expertise: Oral gavage ensures precise pharmacokinetic dosing. F-RVCZ's near 100% bioavailability guarantees that therapeutic concentrations of ravuconazole reach the highly vascularized nail bed and diffuse upward into the infected nail plate[3].

Phase 5: Efficacy Evaluation (Day 28)

• Step 1: Euthanize the mice and aseptically amputate the infected digits.

• Step 2 (Mycological Cure): Macerate the nail tissue in 1 mL of PBS using a tissue homogenizer. Plate serial dilutions on SDA (supplemented with cycloheximide and chloramphenicol) and incubate at 28°C for 7-10 days to quantify Colony Forming Units (CFUs).

• Step 3 (Histopathology): Fix digits in 10% formalin, decalcify, and embed in paraffin. Stain sections with Periodic Acid-Schiff (PAS) to visualize fungal invasion depth within the nail matrix.

Murine onychomycosis model timeline and Fosravuconazole efficacy testing.

Data Presentation & Evaluation Metrics

To ensure standardized readouts across experimental cohorts, quantitative and qualitative data should be structured using the following reference tables.

Table 1: Pharmacokinetic & Physicochemical Properties Justifying F-RVCZ Use

Property	Ravuconazole (Parent)	Fosravuconazole L-lysine ethanolate (Prodrug)
Aqueous Solubility	Poor (<0.1 mg/mL)	High (Enabled by phosphonooxymethyl group)
Oral Bioavailability	Variable / Low	~100%
Target Mechanism	Direct CYP51A1 Inhibition	Cleaved by phosphatases to active Ravuconazole

| In Vivo Administration | Requires complex lipid formulations | Simple aqueous/methylcellulose oral dosing |

Table 2: Clinical Scoring Criteria for Murine Onychomycosis

Score	Clinical Observation	Histological Correlate (PAS Stain)
0	Healthy nail, translucent, smooth surface	Intact keratin layers, absence of fungal elements
1	Mild discoloration, slight loss of luster	Superficial hyphae restricted to the dorsal nail plate
2	Moderate discoloration, visible thickening	Hyphal penetration deep into the nail bed

| 3 | Severe hyperkeratosis, nail plate separation | Dense fungal biofilm, complete structural degradation |

References

• Title:The role of biofilms in onychomycosis Source:Journal of the American Academy of Dermatology URL
• Title:Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg)
• Title:Tinea unguium caused by terbinafine‐resistant Trichophyton rubrum successfully treated with fosravuconazole Source:ResearchGate / Journal of Dermatology URL
• Title:Topical nitric oxide releasing nanoparticles are effective in a murine model of dermal Trichophyton rubrum dermatophytosis Source:Nanomedicine: Nanotechnology, Biology and Medicine URL

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Application Note: Cytotoxicity Profiling of Fosravuconazole in Mammalian Cell Cultures

Introduction & Mechanistic Rationale

Fosravuconazole L-lysine ethanolate is a highly water-soluble prodrug developed to overcome the poor oral bioavailability of its parent active moiety, ravuconazole[1]. Upon administration or introduction into biological media, fosravuconazole is rapidly cleaved to release ravuconazole, a broad-spectrum second-generation triazole that exerts its primary pharmacological effect by inhibiting fungal lanosterol 14α-demethylase (CYP51)[1].

While ravuconazole is highly selective for fungal CYP51, high-dose exposure in mammalian cells can lead to off-target liabilities, primarily through the disruption of mammalian cytochrome P450 enzymes and subsequent mitochondrial dysfunction. Accurately determining the 50% Cytotoxic Concentration (CC50) in mammalian cell lines is a critical step in drug development, particularly when repurposing fosravuconazole for systemic parasitic infections like Chagas disease or Leishmaniasis, where the drug must clear intracellular parasites without damaging the host tissue[2][3].

Caption: Fosravuconazole conversion and dose-dependent cytotoxicity pathways.

Experimental Design: Cell Line & Assay Selection

To build a self-validating cytotoxicity profile, the experimental design must account for the specific tissue tropism of the drug's intended use and its metabolic clearance pathways.

• HepG2 (Human Hepatocarcinoma): The liver is the primary site of azole metabolism. HepG2 cells are the gold standard for predicting drug-induced liver injury (DILI)[4]. Because HepG2 cells are metabolically robust, we utilize an ATP-Luminescence Assay (e.g., CellTiter-Glo) . ATP quantitation provides a highly sensitive, direct measurement of mitochondrial function, detecting early-stage toxicity before membrane rupture occurs.

• H9c2 (Rat Cardiomyocytes): When evaluating fosravuconazole against Trypanosoma cruzi (the causative agent of Chagas disease, which heavily infects the heart), H9c2 cells serve as the critical host-cell model[2]. For these cells, a Colorimetric MTS/PMS Assay is preferred. It offers a cost-effective, high-throughput method to measure the reduction of tetrazolium salts by active NAD(P)H-dependent cellular oxidoreductases[3].

Quantitative Cytotoxicity Reference Data

The following table summarizes established in vitro cytotoxicity thresholds for ravuconazole (the active moiety of fosravuconazole) across various mammalian cell lines. These values serve as a benchmark for assay validation.

Cell Line	Tissue Origin	Assay Modality	Exposure Time	CC50 / LC50 (µM)	Reference
H9c2	Rat Myocardium	MTS / Viability	72 h	33.2 ± 8.7	[2]
Murine Macrophages	Mouse Immune	MTS / PMS	48 h	≥ 70.0	[3]
Murine Macrophages	Mouse Immune	MTS / PMS	72 h	47.68	[3]

Experimental Protocols

Caption: Step-by-step workflow for in vitro cytotoxicity assessment.

Reagent Preparation

Causality Check: Although fosravuconazole L-lysine ethanolate is water-soluble[1], preparing the primary master stock in 100% cell-culture grade DMSO ensures complete dissolution and standardizes the vehicle control against lipophilic comparator drugs.

• Weigh fosravuconazole L-lysine ethanolate aseptically.

• Dissolve in 100% DMSO to create a 10 mM master stock . Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Prepare working dilutions in complete culture media. Critical: The final concentration of DMSO in all test wells (including the vehicle control) must not exceed 0.5% (v/v) to prevent solvent-induced baseline cytotoxicity.

Protocol A: High-Sensitivity ATP Luminescence Assay (HepG2)

• Cell Seeding: Harvest HepG2 cells at 80% confluence. Seed at a density of 1.0 × 10⁴ cells/well in 100 µL of DMEM (supplemented with 10% FBS) into an opaque white 96-well plate . (Note: Opaque plates are mandatory to prevent luminescent signal bleed-through between wells).

• Attachment: Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Treatment: Aspirate media. Add 100 µL of fresh media containing fosravuconazole at concentrations ranging from 0.1 µM to 100 µM (serial 1:2 or 1:3 dilutions).

• Self-Validating Controls:

  • Vehicle Control: Media + 0.5% DMSO (Defines 100% viability).

  • Positive Control: Media + 100 µM Doxorubicin or 0.1% Triton X-100 (Defines 0% viability/maximum toxicity).

  • Blank: Media only, no cells (Background luminescence subtraction).

• Exposure: Incubate for 48 to 72 hours.

• Assay Execution: Equilibrate the plate and the ATP-luminescence reagent (e.g., CellTiter-Glo) to room temperature for 30 minutes. Add 100 µL of reagent to each well.

• Lysis & Read: Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal. Read luminescence using a microplate reader (integration time: 0.5–1.0 second/well).

Protocol B: High-Throughput Colorimetric MTS Assay (H9c2)

• Cell Seeding: Seed H9c2 cells at 5.0 × 10³ cells/well in 100 µL of DMEM into a clear 96-well tissue culture plate .

• Attachment: Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment: Apply fosravuconazole dose-response treatments and controls exactly as described in Protocol A[2].

• Exposure: Incubate for 72 hours[2].

• Assay Execution: Prepare the MTS/PMS solution immediately before use (typically a 20:1 ratio of MTS to PMS)[3]. Add 20 µL of the MTS/PMS mixture directly to the 100 µL of culture media in each well.

• Color Development: Incubate the plate at 37°C for 1 to 4 hours. Monitor visually until the vehicle control wells develop a deep brown/purple color.

• Read: Measure the absorbance at 490 nm using a spectrophotometric microplate reader.

Data Analysis & Assay Validation

To ensure the assay is a self-validating system, researchers must calculate the Z'-factor based on the vehicle (100% viability) and positive (0% viability) controls. A Z'-factor ≥ 0.5 indicates an excellent, robust assay.

Viability Calculation: % Viability =[(Signal_Treatment - Signal_Blank) / (Signal_Vehicle - Signal_Blank)] × 100

CC50 Determination: Plot the % Viability (y-axis) against the log₁₀ of the fosravuconazole concentration (x-axis). Utilize non-linear regression curve fitting (e.g., a four-parameter logistic equation in GraphPad Prism or SigmaPlot) to interpolate the CC50 value[3]. If evaluating the drug for parasitic infections, divide the mammalian CC50 by the parasitic IC50 to determine the Selectivity Index (SI) [2]. An SI > 10 is generally considered the minimum threshold for a viable therapeutic window.

References

• Formulation of Fosravuconazole L-Lysine Ethanolate for Laboratory Use: An In-depth Technical Guide . BenchChem. 1

• Amlodipine Increases the Therapeutic Potential of Ravuconazole upon Trypanosoma cruzi Infection . Antimicrobial Agents and Chemotherapy - ASM Journals. 2

• In vitro antileishmanial activity of ravuconazole, a triazole antifungal drug, as a potential treatment for leishmaniasis . Journal of Antimicrobial Chemotherapy | Oxford Academic. 3

• State-of-the-Art in the Drug Discovery Pathway for Chagas Disease: A Framework for Drug Development and Target Validation . Taylor & Francis. 4

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Application Notes and Protocols for the Quantification of Ravuconazole in Human Nail Tissue Following Fosravuconazole Administration

Introduction: The Significance of Nail Penetration in Onychomycosis Treatment

Fosravuconazole is a novel triazole antifungal agent developed as a prodrug of ravuconazole.[1][2] It is specifically designed for the treatment of onychomycosis, a persistent fungal infection of the nail unit.[3][4] Upon oral administration, fosravuconazole is efficiently converted into its active moiety, ravuconazole, which exhibits potent and broad-spectrum antifungal activity.[1][5] The clinical efficacy of an antifungal agent in treating onychomycosis is critically dependent on its ability to penetrate the dense keratin structure of the nail plate and reach the site of infection in the nail bed at concentrations sufficient to inhibit or kill the fungal pathogens.[1][6]

Therefore, accurately measuring the concentration of ravuconazole in nail tissue is paramount for drug development professionals and researchers. These measurements are essential for:

• Pharmacokinetic (PK) Studies: Understanding the absorption, distribution, and accumulation of the drug in the target tissue.

• Pharmacodynamic (PD) Correlation: Linking tissue concentration to clinical efficacy and mycological cure rates.[1]

• Dosing Regimen Optimization: Establishing effective dosing schedules that maintain therapeutic concentrations above the minimum inhibitory concentration (MIC) for target pathogens like Trichophyton rubrum.[1][6]

This document provides a comprehensive guide to the analytical methodology for quantifying ravuconazole in human nail clippings, focusing on a robust sample preparation workflow coupled with sensitive detection by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Strategy: Why LC-MS/MS?

Nail is a challenging biological matrix due to its complex, highly cross-linked keratin structure and the low concentrations of drug that are typically incorporated (pg/mg to ng/mg range).[7] An analytical technique with high specificity and sensitivity is therefore required.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard and the method of choice for this application.[8][9]

• Causality: The chromatographic separation (LC) isolates the analyte of interest (ravuconazole) from other endogenous nail components and potential metabolites. The subsequent tandem mass spectrometry (MS/MS) provides two levels of mass filtering, offering exceptional selectivity and sensitivity to confidently identify and quantify the analyte, even at trace levels. This combination minimizes the risk of interference, which is crucial for a complex matrix like nails.[9][10]

Prodrug to Active Moiety Relationship

It is critical to understand that the administered drug, fosravuconazole, is a prodrug. The analytical method should be designed to quantify the active drug, ravuconazole , which is responsible for the therapeutic effect.

Caption: Conversion of fosravuconazole to the active analyte, ravuconazole.

Experimental Protocols

Nail Sample Collection and Decontamination

The integrity of the results begins with proper sample collection. The goal is to obtain a representative sample free from external contamination.

Protocol:

• Pre-Collection Cleaning: Instruct the subject to thoroughly wash their hands and nails with soap and water to remove dirt and debris.[11] Ensure nails are free of any polish, lacquers, or acrylics; these must be completely removed prior to collection.[11][12]

• Clipping: Using clean, high-quality nail clippers, collect clippings from all ten fingernails or toenails. Clip the nail as close to the nail bed as is comfortable.[11][12] A minimum of 10 mg of nail material is recommended.[12]

• Decontamination Wash (in the lab): This step is crucial to remove any drug that may be present on the nail surface from environmental exposure rather than systemic incorporation.

  • Place the collected nail clippings into a clean glass vial.

  • Add 1 mL of methanol and vortex for 1 minute. Discard the methanol.

  • Add 1 mL of acetone and vortex for 1 minute. Discard the acetone.

  • Add 1 mL of purified water and vortex for 1 minute. Discard the water.

  • Repeat the water wash two more times.

  • Dry the washed clippings thoroughly at room temperature or under a gentle stream of nitrogen.

Sample Preparation: Extraction of Ravuconazole from Nail Matrix

This multi-step process is designed to physically break down the nail structure and efficiently extract the analyte into a solution suitable for LC-MS/MS analysis.

Caption: Workflow for the extraction of ravuconazole from nail clippings.

Protocol:

• Weighing: Accurately weigh approximately 10 mg of the decontaminated and dried nail clippings.

• Homogenization: Place the weighed sample into a 2 mL tube containing grinding media (e.g., stainless steel beads). Pulverize the nail into a fine powder using a bead beater or mill.

  • Expertise: This step is critical. Increasing the surface area by pulverization dramatically improves the efficiency of the subsequent solvent extraction from the dense keratin matrix.

• Extraction:

  • To the powdered nail sample, add 1 mL of an extraction solvent (e.g., Methanol containing 0.1% formic acid).

  • Add a known amount of a suitable internal standard (IS), such as a stable isotope-labeled ravuconazole (e.g., Ravuconazole-d4). The IS is vital for correcting for variability in extraction efficiency and matrix effects.

• Incubation & Sonication: Tightly cap the tube and incubate at an elevated temperature (e.g., 60°C) for 2-4 hours with periodic vortexing or in a sonicating water bath. This uses thermal and mechanical energy to facilitate the release of the drug from the keratin matrix.

• Centrifugation: Centrifuge the sample at high speed (e.g., 14,000 x g for 10 minutes) to pellet the insoluble keratin debris.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Purification (Supported Liquid Extraction - SLE):

  • Load 400 µL of the supernatant onto a 400 µL SLE+ cartridge and allow it to absorb for 5 minutes.

  • Elute the analyte and IS from the cartridge with a non-polar organic solvent (e.g., 2 x 600 µL of Dichloromethane/Isopropanol (95:5 v/v)).

  • Trustworthiness: SLE provides a robust and high-throughput alternative to traditional liquid-liquid extraction (LLE), minimizing emulsion formation and improving reproducibility.

• Evaporation & Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% formic acid). This ensures compatibility with the LC system and proper peak shape.

LC-MS/MS Instrumental Analysis

The following are typical starting parameters that must be optimized for the specific instrumentation used.

Parameter	Recommended Setting	Rationale
LC Column	C18 or Biphenyl Column (e.g., 50 x 2.1 mm, <3 µm)	Provides good reversed-phase retention and separation for azole antifungals.[13][14]
Mobile Phase A	Water with 0.1% Formic Acid & 2 mM Ammonium Formate	Acid and buffer improve peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile/Methanol with 0.1% Formic Acid	Common organic solvents for reversed-phase chromatography.[13]
Flow Rate	0.4 - 0.7 mL/min	Typical for analytical scale LC columns.[13]
Gradient	Start at 10-20% B, ramp to 95% B, re-equilibrate	A gradient is necessary to elute the analyte and clean the column.
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization, Positive (ESI+)	Azole antifungals readily form [M+H]+ ions.[15]
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides the highest sensitivity and selectivity for quantification.
MRM Transitions	To be determined empirically by infusing pure standardsRavuconazole: e.g., Precursor ion [M+H]+ → Product ion IS (Ravuconazole-d4): e.g., Precursor ion [M+H]+ → Product ion	Specific precursor-to-product ion transitions are unique to the analyte and IS, ensuring specificity.

Bioanalytical Method Validation: A Self-Validating System

A protocol is only trustworthy if it is validated. The developed method must undergo a full validation according to regulatory guidelines from bodies like the FDA and the principles outlined in ICH M10.[8][16][17][18] This ensures the method is reliable and fit for its intended purpose.[19]

Key Validation Parameters & Acceptance Criteria:

Parameter	Definition	Typical Acceptance Criteria (ICH M10)[16][20]
Selectivity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.[20]	No significant interfering peaks at the retention time of the analyte or IS in blank matrix samples.
Calibration Curve	The relationship between the instrument response and known concentrations of the analyte.	At least 6 non-zero calibrators. Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Accuracy is the closeness of results to the true value. Precision is the reproducibility of the measurements.[20]	Measured at a minimum of 4 QC levels (LOD, Low, Mid, High). Mean accuracy within 85-115% of nominal. Precision (%CV) ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	The suppression or enhancement of ionization caused by co-eluting components from the nail matrix.[20]	The IS-normalized matrix factor should have a %CV ≤ 15% across different lots of nail matrix.
Recovery	The efficiency of the extraction process.	Should be consistent, precise, and reproducible.
Stability	Analyte stability in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, bench-top).[20]	Mean concentration at each stability condition should be within ±15% of the nominal concentration.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[15]	Analyte response should be at least 5 times the response of a blank sample. Accuracy within 80-120% and precision (%CV) ≤ 20%.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2022). ICH Harmonised Guideline M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• KCAS Bio. (2024). Demystifying the ICH M10 Bioanalytical Method Validation Guidelines. [Link]

• European Medicines Agency. (2023). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Bioanalysis Zone. (2024). ICH M10 guideline on bioanalytical method validation and study sample analysis. [Link]

• Cappelle, D., et al. (2016). Pre-analytical and analytical steps of nail analysis. ResearchGate. [Link]

• gmp-compliance.org. (2018). Revised FDA Guidance on the validation of analytical methods. [Link]

• Biotage. (n.d.). Streamlined Sample Preparation of a Drugs of Abuse Panel in Human Nails Using ISOLUTE® SLE+ Prior to UPLC-MS/MS Analysis. LabRulez. [Link]

• Scribd. (n.d.). Forensic Nail Analysis Techniques. [Link]

• AlphaBiolabs. (n.d.). How is a sample taken? How does nail drug testing work? What drugs can be detected?. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Federal Register. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics; Guidance for Industry; Availability. [Link]

• The Faculty of Forensic & Legal Medicine. (2020). Recommendations for collecting nail clippings for toxicology. [Link]

• Sanada, H., et al. (2019). Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis: an analysis based on non-clinical and clinical trial data. ResearchGate. [Link]

• Plastic Surgery Key. (2018). Diagnostic Applications of Nail Clippings. [Link]

• Ghannoum, M., et al. (2023). Onychomycosis: Old and New. PMC. [Link]

• Shimadzu. (2017). A High Sensitivity LC/MS/MS Method for Quantitative Analysis of Eight Antifungal Drugs in Human Serum. [Link]

• Cigna. (n.d.). Onychomycosis Testing. [Link]

• Lytvyn, Y., et al. (2022). Antifungal Selection for the Treatment of Onychomycosis: Patient Considerations and Outcomes. PMC. [Link]

• ResearchGate. (2022). Diagnosis of Onychomycosis and Real-World Data of Oral Fosravconazole in Japan. [Link]

• Dorlo, T. P. C., et al. (2021). Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. ResearchGate. [Link]

• Leung, A. K. C., et al. (2019). Onychomycosis: An Updated Review. PMC. [Link]

• Taylor & Francis Online. (2022). Fosravuconazole – Knowledge and References. [Link]

• Ghannoum, M., et al. (2019). Penetration Profiles of Four Topical Antifungals in Mycotic Human Toenails Quantified by Matrix-Assisted Laser Desorption Ionization–Fourier Transform Ion Cyclotron Resonance Imaging. springermedizin.de. [Link]

• Wang, P., et al. (2015). A Rapid High-Performance LC-MS/MS Method for Therapeutic Drug Monitoring of Voriconazole, Posaconazole, Fluconazole. SciSpace. [Link]

• Waters. (n.d.). UPLC-MS/MS Analysis of Azole Antifungals in Serum for Clinical Research. [Link]

• MDPI. (2023). Simultaneous Quantification of Seven Antifungal Agents in Human Serum Using Liquid Chromatography-Tandem Mass Spectrometry. [Link]

• American Association for Clinical Chemistry. (2017). Antifungal Therapeutic Drug Monitoring by Liquid Chromatography Tandem Mass Spectrometry. [Link]

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• 6. Penetration Profiles of Four Topical Antifungals in Mycotic Human Toenails Quantified by Matrix-Assisted Laser Desorption Ionization–Fourier Transform Ion Cyclotron Resonance Imaging | springermedizin.de [springermedizin.de]
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Application Note: Experimental Design and Pharmacokinetic Profiling for Phase I Clinical Trials of Fosravuconazole

Introduction and Mechanistic Rationale

Fosravuconazole L-lysine ethanolate (E1224) is an orally bioavailable prodrug of the broad-spectrum triazole antifungal, ravuconazole. Originally engineered by Eisai Co. to overcome the poor aqueous solubility and erratic oral bioavailability of ravuconazole, fosravuconazole has demonstrated significant clinical efficacy in treating onychomycosis, Chagas disease, and eumycetoma (Madurella mycetomatis infection)[1][2].

Designing a Phase I First-in-Human (FIH) or healthy volunteer study for fosravuconazole requires a specialized framework. The experimental design must account for the rapid enzymatic cleavage of the prodrug and the complex, non-linear pharmacokinetics (PK) of the active moiety. Because ravuconazole exhibits Michaelis-Menten elimination kinetics, dose-proportionality is not linear; for example, a 50% increase in dose can lead to a 75% increase in systemic exposure due to the saturation of metabolic clearance pathways[3][4].

Figure 1: Mechanism of fosravuconazole prodrug conversion and CYP51A1 inhibition pathway.

Phase I Cohort Design and Dosing Strategy

To establish a self-validating safety profile, the trial utilizes a randomized, double-blind, placebo-controlled Single Ascending Dose (SAD) and Multiple Ascending Dose (MAD) structure.

Causality of Dosing Strategy: The SAD phase identifies the Maximum Tolerated Dose (MTD) and characterizes the rapid absorption phase of the prodrug. The MAD phase is specifically designed to evaluate the 63% bioavailability increase observed during the loading phase of repeated dosing[3]. Because ravuconazole has a long terminal half-life and exhibits auto-inhibition of its own clearance, the MAD cohorts utilize a 3-day daily loading dose followed by a weekly maintenance dose. This mimics the successful regimens used in the BENDITA Chagas trial and eumycetoma efficacy studies[1][5].

Table 1: SAD and MAD Cohort Dosing Matrix

Phase	Cohort	Fosravuconazole Dose Strategy	Subjects (Active:Placebo)	Primary Objective & PK Rationale
SAD	Cohort 1	100 mg Single Dose	6 : 2	FIH Safety; Baseline PK of rapid prodrug conversion.
SAD	Cohort 2	200 mg Single Dose	6 : 2	Dose proportionality; Evaluation of Cmax linearity.
SAD	Cohort 3	400 mg Single Dose	6 : 2	Dose proportionality; Onset of Michaelis-Menten saturation.
SAD	Cohort 4	800 mg Single Dose	6 : 2	Maximum Tolerated Dose (MTD) identification.
MAD	Cohort 5	200 mg Daily x3, then 200 mg QW	6 : 2	Steady-state accumulation; Assess 63% bioavailability spike[3].
MAD	Cohort 6	300 mg Daily x3, then 300 mg QW	6 : 2	High-exposure safety; Verify non-linear clearance thresholds[4].

Detailed Experimental Protocols

Protocol A: Subject Screening and Confinement (Self-Validating Baseline)

To ensure that PK data is not confounded by extrinsic metabolic factors, subject selection must act as a strict biological control.

• Enrollment: Select healthy adult volunteers (aged 18–45) with a Body Mass Index (BMI) of 18.0–25.0 kg/m ².

• Metabolic Washout: Subjects must abstain from all prescription medications, over-the-counter drugs, and dietary supplements (especially St. John’s Wort and grapefruit juice) for 14 days prior to dosing. Rationale: Ravuconazole is extensively metabolized by hepatic cytochrome P450 enzymes (primarily CYP3A4 and CYP2C9). Any baseline induction or inhibition will skew the non-linear clearance models.

• Confinement: Admit subjects to the clinical research unit on Day -1 for baseline electrocardiogram (ECG), vital signs, and hepatic panel validation.

Protocol B: Dosing and High-Resolution PK Sampling

Because fosravuconazole converts to ravuconazole rapidly (Tmax ~1-2 hours) but ravuconazole eliminates slowly (half-life >100 hours), the sampling timeline must be asymmetric.

• Administration: Administer the assigned dose (or matching placebo) orally with 240 mL of water under fasting conditions (10 hours overnight fast).

• Prodrug Capture Phase (0–4 hours): Draw 4 mL venous blood into K2EDTA tubes at 0 (pre-dose), 0.25, 0.5, 1, 1.5, 2, 3, and 4 hours. Rationale: High-frequency early sampling is critical to capture the transient Cmax of the intact fosravuconazole prodrug before complete systemic hydrolysis.

• Active Moiety Elimination Phase (4–168 hours): Draw blood at 6, 8, 12, 24, 48, 72, 120, and 168 hours post-dose.

• Sample Processing: Immediately invert tubes 5 times and centrifuge at 2,000 x g for 10 minutes at 4°C. Transfer plasma aliquots to cryovials and flash-freeze at -80°C to prevent ex vivo degradation of the prodrug.

Figure 2: Phase I clinical trial workflow detailing SAD/MAD escalation and PK sampling.

Protocol C: Bioanalytical Quantification via LC-MS/MS

To ensure trustworthiness, the bioanalytical method must be a self-validating system utilizing stable-isotope labeled internal standards (SIL-IS) to correct for matrix effects and extraction recovery variance.

• Sample Preparation: Thaw plasma samples on ice. Aliquot 50 µL of human plasma into a 96-well plate.

• Protein Precipitation: Add 200 µL of acetonitrile containing 0.1% formic acid and the internal standards (Fosravuconazole-d4 and Ravuconazole-d4 at 50 ng/mL). Rationale: Ravuconazole is >98% bound to plasma proteins. Aggressive organic precipitation is required to disrupt protein binding and ensure total drug recovery.

• Extraction: Vortex the plate for 5 minutes at 1,000 RPM, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• LC-MS/MS Analysis: Inject 5 µL of the supernatant onto a C18 UPLC column (e.g., Waters Acquity BEH C18, 1.7 µm) coupled to a triple quadrupole mass spectrometer (e.g., Agilent 6495) operating in positive electrospray ionization (ESI+) multiple reaction monitoring (MRM) mode.

• System Validation: The run is only valid if the calibration curve yields an R2>0.99 and Quality Control (QC) samples (low, mid, high) fall within ±15% of their nominal concentrations.

Data Analysis and Population PK Modeling

Following LC-MS/MS quantification, concentration-time profiles are analyzed using Non-Linear Mixed-Effects Modeling (NONMEM).

Because ravuconazole exhibits a 2-compartment model with Michaelis-Menten elimination, standard non-compartmental analysis (NCA) will underestimate accumulation at higher doses[3][4]. The modeling must calculate the maximum elimination rate ( Vmax​ ) and the concentration at which the elimination rate is half-maximal ( Km​ ). By integrating the SAD and MAD data, researchers can accurately predict the exposure-response relationship, confirming that a 200 mg weekly dose maintains free ravuconazole levels above the MIC90​ for target pathogens while avoiding the non-linear toxic accumulation seen at higher doses[3][4].

References

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. The Journal of Infectious Diseases | Oxford Academic.[3] URL:

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. ScienceOpen.[4] URL:

• Population pharmacokinetic-pharmacodynamic analysis of benznidazole monotherapy and combination therapy with fosravuconazole in chronic Chagas disease (BENDITA). PLOS.[1] URL:

• Fosravuconazole. Drugs for Neglected Diseases initiative (DNDi).[5] URL:

• The pipeline for drugs for control and elimination of neglected tropical diseases: 1. Anti-infective drugs for regulatory registration. PMC - NIH.[2] URL:

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• 3. academic.oup.com [academic.oup.com]
• 4. scienceopen.com [scienceopen.com]
• 5. Fosravuconazole | DNDi [dndi.org]

Application Note: Elucidating Fosravuconazole Resistance in Candida via CRISPR-Cas9 Genome Editing

Target Audience: Researchers, Mycologists, and Antifungal Drug Development Professionals Document Type: Technical Guide & Standard Operating Procedure (SOP)

Introduction & Scientific Rationale

Fosravuconazole L-Lysine Ethanolate is a highly water-soluble prodrug that, upon administration, is rapidly converted into its active triazole moiety, ravuconazole[1]. Like other azoles, ravuconazole exerts its fungistatic and fungicidal effects by inhibiting lanosterol 14-α-demethylase (encoded by the ERG11 gene in yeasts), a critical enzyme in the ergosterol biosynthesis pathway[1][2]. The depletion of ergosterol compromises fungal cell membrane integrity, leading to growth arrest[1][2].

However, the clinical utility of azoles is increasingly threatened by the emergence of resistant Candida species, including C. albicans, C. glabrata, C. parapsilosis, and the multidrug-resistant C. auris[3][4]. To develop next-generation therapeutics, drug development professionals must precisely understand the genetic basis of this resistance.

The Causality of Resistance Mechanisms

Fungal resistance to ravuconazole is not a monolithic phenotype but a complex, multi-factorial adaptation[5]. The primary mechanisms include:

• Target Site Alterations: Single-nucleotide variations (SNVs) in ERG11 (e.g., Y132F, G458S) alter the conformational structure of the enzyme's active site, sterically hindering ravuconazole binding without abolishing the enzyme's native catalytic function[4][6].

• Efflux Pump Overexpression: Gain-of-function mutations in zinc-cluster transcription factors such as TAC1 and MRR1 lead to the constitutive upregulation of ATP-binding cassette (ABC) transporters (e.g., CDR1, CDR2) and Major Facilitator Superfamily (MFS) transporters (e.g., MDR1)[1][7]. This actively extrudes the intracellular azole, preventing it from reaching inhibitory concentrations[1].

Why CRISPR-Cas9?

Historically, genetic manipulation in Candida was severely hampered by its diploid genome, alternative codon usage (CUG translates to serine instead of leucine), and a lack of efficient selectable markers[8]. Traditional homologous recombination required multiple rounds of marker recycling to achieve homozygous mutations.

The implementation of CRISPR-Cas9 circumvents these bottlenecks[9]. By utilizing an in vitro-assembled Ribonucleoprotein (RNP) complex (purified Cas9 + guide RNA), researchers bypass the need for species-specific promoters, allowing for highly efficient, markerless, and homozygous editing across diverse Candida clades in a single transformation event[10][11].

Pathway Visualization

Figure 1: Fosravuconazole mechanism of action and primary resistance pathways in Candida.

Quantitative Data: Expected Resistance Profiles

When engineering specific mutations into a susceptible Candida background (e.g., C. albicans SC5314 or C. parapsilosis ATCC 22019), predictable shifts in the Minimum Inhibitory Concentration (MIC) validate the success of the model. Table 1 summarizes the expected quantitative impact of key mutations on azole susceptibility[4][12].

Table 1: Expected Ravuconazole/Fluconazole MIC Shifts by Engineered Mutation

Gene Target	Engineered Mutation	Mechanistic Consequence	Expected MIC Shift (Fold Change)
ERG11	Y132F	Target site steric hindrance; blocks azole entry channel	4 to 8-fold increase
ERG11	G458S	Conformational change near the heme-binding site	4 to 8-fold increase
TAC1	Gain-of-Function (e.g., G650E)	Constitutive upregulation of CDR1/CDR2 ABC transporters	8 to 16-fold increase
MRR1	Gain-of-Function (e.g., G583R)	Constitutive upregulation of MDR1 MFS transporter	4 to 16-fold increase

Experimental Protocol: RNP-Mediated CRISPR-Cas9 Genome Editing

This self-validating protocol outlines the generation of specific ERG11 or TAC1 point mutations using a transient, cloning-free RNP approach[9][10].

Phase 1: Preparation of the RNP Complex and HDR Template

Expert Insight: Using RNPs prevents the cellular toxicity associated with continuous Cas9 expression and eliminates the risk of plasmid integration[10].

• sgRNA Design: Design a 20-nt crRNA targeting the region immediately adjacent to the desired mutation site (e.g., ERG11 Y132). Ensure the Protospacer Adjacent Motif (PAM) sequence (NGG) is present.

• RNP Assembly:

  • Mix equimolar concentrations (2 µM final) of the target-specific crRNA and a universal tracrRNA[11].

  • Incubate at 95°C for 5 minutes, then slowly cool to room temperature to allow annealing[11].

  • Add 3 µL of purified Cas9 nuclease (e.g., Cas9 3NLS) to 3.6 µL of the annealed gRNA[3][11]. Incubate at 37°C for 15 minutes to form the RNP complex.

• Homology-Directed Repair (HDR) Template Generation:

  • Synthesize a double-stranded DNA repair template containing the desired point mutation (e.g., A to T transversion for Y132F)[4].

  • Critical Step: Introduce a synonymous "shield" mutation in the PAM sequence or the seed region of the HDR template. This prevents the Cas9 RNP from re-cutting the DNA after successful homologous recombination.

  • Ensure the template has at least 50–80 bp of homology flanking the cut site to drive efficient HDR[9].

Phase 2: Transformation via Electroporation

• Grow the susceptible Candida strain in YPD broth to an OD600 of 1.5–2.0 (log phase).

• Wash the cells twice with ice-cold water and once with 1M Sorbitol. Resuspend in 1M Sorbitol to achieve a dense cell suspension.

• In a chilled 2 mm electroporation cuvette, combine 40 µL of electrocompetent cells, the assembled RNP complex, and 1–3 µg of the HDR template.

• Electroporate at 1.5 kV, 200 Ω, 25 µF.

• Immediately add 1 mL of YPD medium and recover the cells at 30°C for 4 hours.

• Plate on selective media (if a transient selection marker was co-transformed) or non-selective YPD plates for subsequent replica plating.

Phase 3: Genotypic Validation

• Isolate genomic DNA from emergent colonies.

• Perform PCR amplification of the targeted ERG11 or TAC1 locus.

• Validate the successful integration of the point mutation and the synonymous PAM mutation via Sanger Sequencing. Self-Validation: Ensure no unintended Loss of Heterozygosity (LOH) occurred outside the target window, a known artifact of double-strand breaks in diploid yeasts[11][13].

Figure 2: RNP-based CRISPR-Cas9 workflow for engineering resistance mutations in Candida.

Phenotypic Validation: CLSI M27 Broth Microdilution

To confirm that the engineered mutation functionally confers resistance, perform susceptibility testing using the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines[14][15].

Expert Insight: Because fosravuconazole is a prodrug requiring conversion, in vitro susceptibility assays must utilize the active moiety, ravuconazole , to accurately assess target-level resistance[1][14].

• Drug Preparation: Prepare a 2x serial dilution of ravuconazole (0.016–16 µg/mL) in standard RPMI 1640 medium buffered to pH 7.0 with MOPS[16]. Dispense 100 µL per well into a 96-well microtiter plate[14].

• Inoculum Preparation: Suspend the CRISPR-edited Candida colonies in sterile saline to a 0.5 McFarland standard. Dilute in RPMI 1640 to achieve a final well concentration of 0.5−2.5×103 CFU/mL[14][16].

• Inoculation & Incubation: Add 100 µL of the adjusted inoculum to each well containing the drug dilutions[14]. Include a drug-free growth control and a yeast-free sterility control[16]. Incubate at 35°C for 24 to 48 hours[16].

• Endpoint Reading: Determine the MIC as the lowest concentration of ravuconazole that results in a ≥50% reduction in visible growth compared to the drug-free control[16][17]. Compare the MIC of the CRISPR-edited strain against the wild-type progenitor to quantify the resistance fold-change.

References

• Morio, F., et al. "Precise genome editing using a CRISPR-Cas9 method highlights the role of CoERG11 amino acid substitutions in azole resistance in Candida orthopsilosis." Journal of Antimicrobial Chemotherapy, 2019. Available at: [Link]

• Morio, F., et al. "Precise editing using CRISPR-Cas9 to explore the contribution of clinically-derived mutations to antifungal resistance in the pathogenic yeast Candida parapsilosis." Microbiology Society, 2021. Available at: [Link]

• Li, J., et al. "Exploration of novel mechanisms of azole resistance in Candida auris." ASM Journals, 2024. Available at:[Link]

• Morio, F., et al. "Precise genome editing underlines the distinct contributions of mutations in ERG11, ERG3, MRR1, and TAC1 genes to antifungal resistance in Candida parapsilosis." Antimicrobial Agents and Chemotherapy, 2024. Available at: [Link]

• Rybak, J. M., et al. "Novel ERG11 and TAC1b Mutations Associated with Azole Resistance in Candida auris." Antimicrobial Agents and Chemotherapy, 2021. Available at:[Link]

• Grahl, N., et al. "Use of RNA-Protein Complexes for Genome Editing in Non-albicans Candida Species." mSphere, 2017. Available at:[Link]

• Liu, J., et al. "Rapid Hypothesis Testing in Candida albicans Clinical Isolates Using a Cloning-Free, Modular, and Recyclable System for CRISPR-Cas9 Mediated Mutant and Revertant Construction." mSphere, 2022. Available at:[Link]

• Arastehfar, A., et al. "High prevalence of itraconazole resistance among Candida parapsilosis isolated from Iran." Journal of Clinical Microbiology, 2012. Available at:[Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Fosravuconazole Monolysine Solubility Challenges

Welcome to the technical support center for Fosravuconazole monolysine. This guide is designed for researchers, scientists, and drug development professionals who are working with this potent antifungal agent. Fosravuconazole is a water-soluble prodrug of Ravuconazole, developed to improve upon the limited bioavailability of its parent compound.[1][2] While the L-lysine ethanolate salt form enhances aqueous solubility compared to Ravuconazole, researchers frequently encounter challenges in achieving desired concentrations in aqueous media for various experimental setups.[3][4][5]

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to directly address these issues. Our goal is to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions in your experiments.

Troubleshooting Guide: Common Solubility Issues

This section addresses specific problems you may encounter during the preparation of Fosravuconazole monolysine solutions.

Question 1: I've prepared an aqueous solution of Fosravuconazole monolysine, but I'm observing precipitation. What is happening and how can I resolve it?

Answer:

Precipitation is a common issue stemming from several potential factors. Identifying the root cause is key to solving the problem.

Potential Causes & Immediate Solutions:

• Exceeding Intrinsic Solubility: You may be attempting to create a concentration that exceeds the compound's inherent, albeit limited, aqueous solubility (approximately 0.1-1 mg/mL).[3]

  • Solution: Re-calculate your required concentration. If a higher concentration is non-negotiable, you must employ a solubility enhancement technique. Proceed to Question 3 for detailed protocols.

• pH-Dependent Solubility: The ionization state, and therefore solubility, of Fosravuconazole can be influenced by the pH of your aqueous buffer.[6]

  • Solution: Measure the pH of your final solution. If your experimental design allows, adjusting the pH may improve solubility. Buffering to a slightly acidic pH can sometimes increase the solubility of similar ionizable compounds.[7] However, this must be balanced with the compound's stability.

• Prodrug Hydrolysis: Fosravuconazole can hydrolyze back to its parent drug, Ravuconazole, especially under certain pH conditions or over time.[6] Ravuconazole is significantly less water-soluble (~0.0006 mg/mL at pH 6.8) and will readily precipitate.[4][5]

  • Solution: Always prepare aqueous working solutions fresh for each experiment. It is not recommended to store aqueous solutions for more than one day.[3] If you observe precipitation in a solution that was previously clear, degradation is a likely cause.

• Temperature Effects: Solubility can be temperature-dependent. A solution prepared at a higher temperature may precipitate upon cooling to room temperature or 4°C.

  • Solution: Prepare the solution at the temperature at which it will be used. Gentle warming and agitation can sometimes help, but be cautious of potential degradation at elevated temperatures.

Caption: Decision tree for troubleshooting precipitation.

Question 2: What is the most effective way to prepare a high-concentration stock solution for long-term storage?

Answer:

For creating a stable, high-concentration stock solution, an organic solvent is necessary. Based on solubility data, Dimethyl Sulfoxide (DMSO) is the recommended solvent.

• Solubility in DMSO: Up to 100 mg/mL[8]

• Solubility in Water: 0.1-1 mg/mL[3]

• Solubility in Acetonitrile: 0.1-1 mg/mL[3]

Using DMSO allows for the preparation of a concentrated stock that can be diluted into aqueous buffers for final working concentrations. This minimizes the amount of organic solvent in the final experimental medium.

See Protocol 1: Preparation of a High-Concentration DMSO Stock Solution for a detailed methodology.

Key Considerations for Stock Solutions:

• Storage: Store stock solutions at -20°C or -80°C for long-term stability (up to 6 months at -80°C).[8]

• Aliquotting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[6]

• Hygroscopicity: DMSO is hygroscopic. Use freshly opened or properly stored anhydrous DMSO to ensure maximum solubility.[8]

Question 3: My in vitro experiment requires a final concentration of 2.5 mg/mL in an aqueous buffer, which is above the water solubility limit. How can I achieve this?

Answer:

To achieve concentrations significantly above the intrinsic aqueous solubility, you must use a formulation approach. For in vitro assays, co-solvent systems or cyclodextrin complexation are highly effective and common methods. These techniques create a more favorable microenvironment for the drug molecule, keeping it solubilized in the aqueous medium.

Here are two validated approaches:

• Co-Solvent System: This involves a mixture of water-miscible organic solvents and surfactants that work together to dissolve the compound.[9][10] A common and effective system includes DMSO, PEG300, and a surfactant like Tween-80.

  • Mechanism: DMSO provides initial solubilization. PEG300, a water-miscible polymer, acts as a co-solvent, reducing the overall polarity of the aqueous phase.[11] Tween-80 is a non-ionic surfactant that forms micelles, which can encapsulate the hydrophobic portions of the drug, further enhancing solubility.[12]

See Protocol 2: Preparation of an Aqueous Working Solution using a Co-Solvent System for a step-by-step guide.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic interior cavity. They can form inclusion complexes with poorly soluble drugs.[13]

  • Mechanism: The Fosravuconazole molecule (or a lipophilic portion of it) is encapsulated within the cyclodextrin's central cavity, while the hydrophilic outer surface of the cyclodextrin allows the entire complex to dissolve readily in water. Sulfobutylether-β-cyclodextrin (SBE-β-CD) is a derivative commonly used for this purpose.[8]

See Protocol 3: Preparation of an Aqueous Working Solution using Cyclodextrin Complexation for a detailed procedure.

Caption: Workflow for selecting a suitable formulation strategy.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of the L-lysine monolysine salt in the Fosravuconazole formulation? The L-lysine salt is incorporated to create a more water-soluble form of the fosravuconazole prodrug. Salt formation is a common strategy to improve the solubility and dissolution rate of ionizable drug candidates, which in turn can enhance oral bioavailability.[14]

Q2: How does solubility impact the in vivo efficacy of Fosravuconazole? Fosravuconazole is a prodrug that is converted to the active antifungal agent, Ravuconazole, in the body.[15][16] For oral administration, the drug must first dissolve in the gastrointestinal fluids to be absorbed into the bloodstream. Poor solubility leads to low dissolution, which results in poor absorption and insufficient plasma concentrations of Ravuconazole at the site of infection, thereby limiting its therapeutic effect.[17] Enhancing its solubility through formulation is critical for achieving clinical efficacy.[18]

Q3: Are there more advanced formulation strategies for later-stage drug development? Yes. While the methods described above are excellent for preclinical research, later-stage development often employs more sophisticated technologies to create stable, scalable oral dosage forms. These include:

• Amorphous Solid Dispersions (ASDs): The drug is molecularly dispersed in a solid polymer matrix.[19][20] This prevents the drug from crystallizing, keeping it in a higher-energy amorphous state that has significantly greater solubility and faster dissolution rates.[21][22][23]

• Nanosuspensions: The drug particles are reduced to the nanometer size range.[24][25] This dramatically increases the surface area-to-volume ratio, leading to a faster dissolution velocity as described by the Noyes-Whitney equation.[26][27]

• Lipid-Based Drug Delivery Systems (LBDDS): These formulations, such as self-emulsifying drug delivery systems (SEDDS), involve dissolving the drug in a mixture of oils, surfactants, and co-solvents.[28][29][30] Upon contact with gastrointestinal fluids, they spontaneously form fine emulsions or microemulsions, keeping the drug in a solubilized state for absorption.[31][32]

Q4: How should I handle and store the solid Fosravuconazole L-lysine ethanolate powder? The solid powder should be stored at -20°C, protected from light and moisture.[3] Before opening, allow the container to equilibrate to room temperature to prevent condensation of moisture onto the powder.

Data Summary

Compound / Formulation	Solvent/Vehicle	Solubility	Notes
Fosravuconazole monolysine	Water	0.1 - 1 mg/mL	Slightly soluble.[3]
Fosravuconazole monolysine	DMSO	≥ 100 mg/mL	Requires sonication.[8]
Fosravuconazole monolysine	Acetonitrile	0.1 - 1 mg/mL	Slightly soluble.[3]
Fosravuconazole monolysine	Co-Solvent System (Protocol 2)	≥ 2.5 mg/mL	Clear solution for experimental use.[8]
Fosravuconazole monolysine	20% SBE-β-CD in Saline (Protocol 3 base)	≥ 2.5 mg/mL	Clear solution for experimental use.[8]
Ravuconazole (Active Drug)	Water (pH 6.8)	~0.0006 mg/mL	Very poorly soluble.[4][5]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration DMSO Stock Solution

Objective: To prepare a 100 mg/mL stock solution of Fosravuconazole monolysine in DMSO for long-term storage.

Materials:

• Fosravuconazole L-lysine ethanolate powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vial or cryovial

• Calibrated analytical balance

• Vortex mixer

• Bath sonicator

Procedure:

• Weighing: Tare a sterile vial on the analytical balance. Carefully weigh the desired amount of Fosravuconazole monolysine powder (e.g., 10 mg) into the vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target concentration. For 10 mg of powder, add 100 µL of DMSO to make a 100 mg/mL solution.

• Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes.

• Sonication: If any solid particles remain, place the vial in a bath sonicator at room temperature. Sonicate in intervals of 5-10 minutes until the solution is completely clear.[8]

• Storage: Aliquot the clear stock solution into single-use volumes in sterile cryovials. Store immediately at -80°C for up to 6 months or -20°C for up to 1 month.[8]

Protocol 2: Preparation of an Aqueous Working Solution using a Co-Solvent System

Objective: To prepare a 2.5 mg/mL working solution of Fosravuconazole monolysine in a saline-based vehicle suitable for in vitro or in vivo use. This protocol is adapted from a validated formulation.[8]

Materials:

• 100 mg/mL Fosravuconazole monolysine in DMSO stock (from Protocol 1)

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile conical tube

Procedure: This procedure is for preparing 1 mL of the final solution. Scale volumes as needed.

• Prepare Vehicle: In a sterile conical tube, prepare the vehicle by mixing the components in the following order:

  • Add 400 µL of PEG300.

  • Add 50 µL of Tween-80.

  • Add 450 µL of Saline.

  • Vortex thoroughly until the vehicle is a homogeneous, clear solution.

• Add Drug Stock: To the prepared vehicle, add 100 µL of 10% DMSO . This is a critical clarification of the source protocol: you add the drug in a DMSO solution to the other components. To achieve the final 2.5 mg/mL concentration, you would first prepare a 25 mg/mL stock in DMSO. Add 100 µL of this 25 mg/mL stock to 900 µL of a pre-mixed vehicle (400 µL PEG300, 50 µL Tween-80, 450 µL Saline).

• Final Mixing: Vortex the final solution thoroughly for 2-3 minutes until it is completely clear and homogenous.

• Use: Use the freshly prepared solution immediately for your experiment. Do not store.

Protocol 3: Preparation of an Aqueous Working Solution using Cyclodextrin Complexation

Objective: To prepare a 2.5 mg/mL working solution of Fosravuconazole monolysine using SBE-β-CD to enhance solubility. This protocol is adapted from a validated formulation.[8]

Materials:

• 100 mg/mL Fosravuconazole monolysine in DMSO stock (from Protocol 1)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Sterile Saline (0.9% NaCl)

• Sterile conical tube

• Magnetic stirrer and stir bar (recommended)

Procedure: This procedure is for preparing 1 mL of the final solution. Scale volumes as needed.

• Prepare Cyclodextrin Vehicle:

  • Weigh 200 mg of SBE-β-CD powder.

  • Add it to 800 µL of sterile saline in a sterile tube.

  • Mix thoroughly until the SBE-β-CD is completely dissolved. This creates a 20% (w/v) SBE-β-CD in saline solution. Gentle warming or stirring can accelerate dissolution.

• Prepare Drug-DMSO Solution: In a separate small tube, take 25 µL of your 100 mg/mL Fosravuconazole-DMSO stock solution (this equals 2.5 mg of the drug).

• Combine and Mix: Add the 25 µL of the drug-DMSO solution to 975 µL of the 20% SBE-β-CD vehicle. This results in a final vehicle composition of approximately 90% (20% SBE-β-CD in Saline) and 10% DMSO by volume, though the precise ratio is adjusted to achieve the final drug concentration.

• Final Mixing: Vortex the solution vigorously for 5 minutes. Using a magnetic stirrer for 15-30 minutes is ideal to ensure complete complexation. The final solution should be clear.

• Use: Use the freshly prepared solution immediately for your experiment. Do not store.

References

• Vertex AI Search. Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs.
• National Institutes of Health (NIH). Nanosuspension: An approach to enhance solubility of drugs.
• Hilaris Publisher. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
• Aenova Group. Insights: Lipid-Based Formulations for Poorly Soluble Drugs.
• National Institutes of Health (NIH). Lipid-Based Drug Delivery Systems.
• Seppic. Solubility enhancement with amorphous solid dispersions.
• National Institutes of Health (NIH). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
• National Institutes of Health (NIH). Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents.
• Frontiers. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs.
• MDPI. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications.
• Optimization of amorphous solid dispersion techniques to enhance solubility of febuxostat.
• AKT Publication. Lipid-Based Nanocarriers for Oral Delivery of Poorly Soluble Drugs.
• Bentham Science Publishers. Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review.
• Breaking Barriers with Nanosuspension: A Comprehensive Review.
• International Journal of Pharmacy & Pharmaceutical Research. Nanosuspensions: A Novel Strategy for Overcoming Drug Solubility Challenges.
• Wikipedia. Cosolvent.
• Ovid. Nanosuspension : Journal of Advanced Pharmaceutical Technology & Research.
• National Institutes of Health (NIH). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery.
• Excipients for Solubility Enhancement of Parenteral Formulations.
• European Pharmaceutical Review. Novel excipients for solubility enhancement.
• Pharma Excipients. Lipid-based formulations: A promising approach for poorly soluble drug delivery via the intestinal lymphatic system.
• Spray Drying: Solving solubility issues with amorphous solid dispersions.
• Lubrizol. Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations.
• Excipients for Solubility and Bioavailability Enhancement.
• Gattefosse. Excipients for solubility and bioavailability enhancement.
• Cayman Chemical. PRODUCT INFORMATION - Fosravuconazole (L-lysine ethanolate).
• BASF. Solvents & Co-solvents for Pharmaceutical Applications.
• Pharma Excipients. Cosolvent and Complexation Systems.
• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.
• Taylor & Francis. Cosolvent – Knowledge and References.
• Benchchem. Stability and degradation of Fosravuconazole L-Lysine Ethanolate in solution.
• Wikipedia. Fosravuconazole.
• precisionFDA. FOSRAVUCONAZOLE.
• ChemWhat. Fosravuconazole CAS#: 351227-64-0.
• New Drug Approvals. Fosravuconazole bis(L-lysine).
• MedchemExpress.com. Fosravuconazole (BMS-379224) | Antifungal Agent.
• DNDi. Fosravuconazole.
• Benchchem. Formulation of Fosravuconazole L-Lysine Ethanolate for Laboratory Use: An In-depth Technical Guide.
• ChemicalBook. The preparation methods of Ravuconazole and its prodrug F-RVCZ.
• New Drug Approvals. Fosravuconazole in phase 1 for the treatment of fungal infections.
• ResearchGate. A Review on Solubility Enhancement of Antifungal Drugs.
• International Journal of Pharmaceutical Sciences and Medicine (IJPSM). SOLUBILITY ENHANCEMENT: MEANING AND TECHNIQUES.
• Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs.

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Optimizing oral dosage of Fosravuconazole for preclinical animal studies

Welcome to the Fosravuconazole Preclinical Technical Support Center . As application scientists and drug development professionals, we understand that transitioning a compound from theoretical efficacy to a reliable in vivo model is fraught with pharmacokinetic and formulation challenges.

Fosravuconazole L-lysine ethanolate (F-RVCZ) is a highly water-soluble phosphomonooxymethyl ester prodrug of ravuconazole (RVCZ)[1]. While its design elegantly solves the poor oral bioavailability of its active moiety, optimizing its oral dosage in preclinical animal studies requires a strict understanding of its conversion dynamics, formulation stability, and non-linear metabolism.

This guide is structured to provide you with authoritative mechanistic insights, validated protocols, and actionable troubleshooting logic to ensure the scientific integrity of your preclinical data.

Mechanistic Framework: Prodrug Conversion & Target Inhibition

To optimize dosing, one must first understand the causality behind the drug's mechanism. Fosravuconazole is biologically inactive; it relies on rapid in vivo cleavage by alkaline phosphatases in the gastrointestinal (GI) tract and liver to release ravuconazole[2]. Once converted, ravuconazole competitively inhibits the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51), disrupting ergosterol biosynthesis and compromising the fungal cell membrane[3].

Mechanism of Fosravuconazole prodrug conversion and CYP51 inhibition.

Quantitative Baseline: Preclinical Pharmacokinetics

When designing your dosing regimens, baseline pharmacokinetic (PK) parameters are your primary reference point. The following table summarizes the PK profile of the active moiety, ravuconazole, following oral administration of the fosravuconazole prodrug in murine models[2]. Notice the non-linear increase in AUC at higher doses, a critical factor addressed in our troubleshooting section.

Table 1: Preclinical Pharmacokinetics of Ravuconazole (Post-Oral Prodrug Administration in Mice)

Dose (mg/kg)	Route	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	T½ (h)	Protein Binding (%)
10	Oral	0.36 ± 0.01	~1-2	3.4	3.9 - 4.8	95.8
40	Oral	Not reported	~1-2	Not reported	3.9 - 4.8	95.8
160	Oral	4.37 ± 0.64	~1-2	48.0	3.9 - 4.8	95.8

Step-by-Step Methodology: Oral Formulation for Rodent Gavage

Rationale: While fosravuconazole is water-soluble, achieving high-dose consistency without premature hydrolysis requires careful vehicle selection. Relying purely on aqueous buffers can lead to premature cleavage and subsequent precipitation of the highly lipophilic ravuconazole before administration.

Self-Validating Protocol:

• Equilibration: Allow the lyophilized fosravuconazole L-lysine ethanolate powder to equilibrate to room temperature inside a desiccator. Causality: The salt form is hygroscopic; moisture condensation triggers premature hydrolysis of the phosphoester bond.

• Dose Calculation: Aseptically weigh the required mass. Always calculate your dose based on the ravuconazole active moiety equivalent, accounting for the molecular weight of the L-lysine ethanolate salt adduct[4].

• Vehicle Preparation: Prepare a co-solvent vehicle consisting of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% Saline[5]. Causality: Although the prodrug is water-soluble, this specific surfactant-rich vehicle prevents the precipitation of ravuconazole in the gastric fluid if premature enzymatic cleavage occurs in the acidic stomach environment.

• Dissolution: Add the DMSO to the powder first, vortexing until completely dissolved. Sequentially add PEG300, then Tween 80, and finally the saline dropwise while under continuous vortexing.

• Sonication: Place the vial in an ultrasonic bath for 10-15 minutes at room temperature to ensure a homogenous molecular dispersion[5].

• Quality Control & Administration: Visually inspect the solution against a dark background to confirm the absence of micro-particulates. Administer to the animal cohort within 4 hours of formulation to minimize ex vivo degradation.

Troubleshooting Guides & FAQs

Troubleshooting decision tree for low ravuconazole plasma exposure.

Q: Why am I observing highly variable ravuconazole plasma concentrations in my mouse cohort despite uniform oral dosing? A: As application scientists, we frequently trace this variability back to gastric conversion dynamics. Fosravuconazole relies on rapid in vivo cleavage to release ravuconazole[2]. If the prodrug is cleaved too rapidly in the highly acidic environment of the mouse stomach before reaching the absorptive surfaces of the intestine, the newly formed, highly lipophilic ravuconazole can precipitate out of solution. Self-Validating Solution: To validate if gastric precipitation is the culprit, analyze the feces of the cohort for unabsorbed ravuconazole. If high levels are detected, modify your vehicle to include a surfactant (e.g., 5% Tween 80) to maintain ravuconazole in suspension post-cleavage[5].

Q: My pharmacokinetic data shows that increasing the oral dose from 40 mg/kg to 160 mg/kg results in a disproportionate (non-linear) spike in AUC. Is my formulation failing? A: Not necessarily. This non-linear pharmacokinetic behavior is a well-documented physiological response rather than a formulation error. Ravuconazole elimination follows non-linear, Michaelis-Menten kinetics at higher doses due to the saturation of metabolic pathways[2]. Specifically, the cytochrome P450 (CYP) 3A enzymes in the liver and GI tract become saturated, leading to a sudden increase in systemic exposure. Self-Validating Solution: Conduct an intravenous (IV) PK arm at a low dose (e.g., 1.25 mg/kg) to establish baseline clearance rates without first-pass metabolism variables. This will confirm whether the non-linearity is due to absorption limits or true metabolic saturation.

Q: Can I use standard aqueous buffers for the long-term storage of fosravuconazole stock solutions to mimic physiological conditions? A: No. While fosravuconazole L-lysine ethanolate is highly water-soluble, storing it in aqueous buffers for extended periods leads to spontaneous hydrolysis of the phosphoester bond, prematurely converting it to ravuconazole, which will then precipitate out of the aqueous solution. Self-Validating Solution: Always prepare stock solutions in anhydrous DMSO for in vitro assays, storing them at -80°C for up to 6 months[5]. For in vivo studies, formulate the aqueous dosing solution fresh daily and administer within 4 hours.

References

• BenchChem Technical Support Team. "Preclinical Profile of Fosravuconazole L-Lysine Ethanolate: An In-Depth Technical Guide." BenchChem.
• BenchChem Technical Support Team.
• BenchChem Technical Support Team. "Formulation of Fosravuconazole L-Lysine Ethanolate for Laboratory Use: An In-depth Technical Guide." BenchChem.
• Watanabe, S., et al. "Efficacy and safety of fosravuconazole L‐lysine ethanolate, a novel oral triazole antifungal agent, for the treatment of onychomycosis: A multicenter, double‐blind, randomized phase III study." PMC / NIH.
• Teixeira, et al.

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Addressing lot-to-lot variability of Fosravuconazole in experimental results

Welcome to the Technical Support Center for Fosravuconazole. As a Senior Application Scientist, I have designed this guide to help you navigate the nuanced biochemical and analytical challenges associated with this compound.

Lot-to-lot variability in experimental results involving Fosravuconazole (often formulated as Fosravuconazole L-lysine ethanolate) rarely stems from manufacturing defects. Instead, it is almost always an artifact of the compound’s prodrug architecture interacting unpredictably with your assay environment. By understanding the causality behind its stability, solubility, and conversion kinetics, we can engineer self-validating protocols that guarantee reproducible data.

Part 1: The Mechanistic Root of Variability

Fosravuconazole (F-RVCZ) is a phosphonooxymethyl ether prodrug of the active triazole antifungal, ravuconazole (RVC)[1]. It was specifically engineered as an L-lysine ethanolate salt to overcome the severe hydrophobicity of ravuconazole, improving oral bioavailability[2][3].

The core issue researchers face is premature hydrolysis . In aqueous solutions, especially at neutral pH, the phosphate ester bond is susceptible to cleavage, reverting the highly soluble prodrug back into the highly insoluble active ravuconazole[4]. If this conversion happens before your assay (e.g., during stock storage), the active drug precipitates out of solution, leading to artificially low dosing and extreme lot-to-lot (or day-to-day) assay variability. Conversely, if conversion fails to happen during an in vitro assay due to a lack of endogenous phosphatases, the drug will appear inactive[1][5].

Part 2: Troubleshooting FAQs

Q1: We are seeing massive lot-to-lot variability in our in vitro Minimum Inhibitory Concentration (MIC) assays against Candida strains. What is causing this? A1: The fundamental error in in vitro testing with Fosravuconazole is treating the prodrug as the active moiety. Fosravuconazole itself has minimal inherent antifungal activity; it must be cleaved by phosphatases to release ravuconazole, which then inhibits the fungal CYP51 (lanosterol 14α-demethylase)[1][5]. Standard RPMI 1640 broth lacks the necessary mammalian esterases/phosphatases to efficiently catalyze this conversion.

• The Fix: For in vitro MIC assays, you should bypass the prodrug entirely and dose directly with Ravuconazole . If you must test the prodrug formulation, you must supplement your assay medium with a standardized concentration of alkaline phosphatase to ensure uniform conversion across all lots.

Q2: My aqueous working solutions of Fosravuconazole L-lysine ethanolate turn cloudy after a few hours, and my LC-MS/MS quantification is inconsistent. Why? A2: You are observing pH-dependent precipitation driven by chemical hydrolysis[4]. While the L-lysine ethanolate salt is highly soluble in DMSO (~50 mg/mL), its solubility in water is strictly limited (0.1-1 mg/mL)[4]. When diluted into neutral or slightly basic aqueous buffers, the prodrug begins to spontaneously hydrolyze into ravuconazole, which immediately precipitates.

• The Fix: Never store Fosravuconazole in aqueous buffers. Prepare working solutions immediately prior to dosing. To validate your solution's integrity, centrifuge the working buffer at 10,000 x g for 5 minutes; if you see a pellet, hydrolysis and precipitation have occurred.

Q3: How do I ensure my LC-MS/MS method accurately distinguishes between the prodrug and the active metabolite without in-source fragmentation skewing the data? A3: Phosphonooxymethyl prodrugs are notoriously fragile in the electrospray ionization (ESI) source. High declustering potentials or capillary temperatures can cleave the phosphate group during ionization, causing the prodrug to appear as ravuconazole in your mass spectra, falsely inflating your conversion data[5].

• The Fix: Optimize your ESI+ parameters using "soft" ionization settings. You must monitor specific Multiple Reaction Monitoring (MRM) transitions for both F-RVCZ and RVC simultaneously. Ensure baseline chromatographic separation of the two analytes on your C18 column before they enter the mass spectrometer so that any in-source fragmentation of the prodrug elutes at a different retention time than the true biological ravuconazole[5][6].

Part 3: Standardized Experimental Protocols

To establish a self-validating system, use the following protocols to control for stability and track conversion.

Protocol A: Preparation and Storage for Absolute Stability

Causality: Water and repeated temperature fluctuations drive nucleophilic attack on the prodrug's phosphate ester. This protocol arrests degradation.

• Solubilization: Weigh the Fosravuconazole L-lysine ethanolate powder in a low-humidity environment. Dissolve directly in 100% anhydrous DMSO to a stock concentration of 10 mg/mL[4].

• Aliquotting: Immediately divide the stock into single-use 50 µL aliquots in amber, low-bind microcentrifuge tubes to prevent photodegradation and surface adsorption.

• Storage: Snap-freeze aliquots in liquid nitrogen and store at -80°C[4].

• Validation Step: Before utilizing a new lot for critical in vivo dosing, dilute one aliquot 1:1000 in mobile phase and run an HPLC-UV scan at 287 nm[7]. The ravuconazole peak (active drug) must constitute <1% of the total area compared to the Fosravuconazole peak.

Protocol B: LC-MS/MS Bioanalytical Workflow for Prodrug Conversion

Causality: To prove that lot-to-lot variability isn't an artifact of your extraction method, you must quench enzymatic activity immediately upon sample collection.

• Sample Quenching: Collect 50 µL of plasma/serum and immediately crash proteins by adding 150 µL of ice-cold acetonitrile containing 0.1% formic acid and your internal standard[5]. The acid and organic solvent instantly denature endogenous phosphatases, locking the F-RVCZ/RVC ratio.

• Extraction: Vortex for 2 minutes, then centrifuge at 15,000 x g for 10 minutes at 4°C. Transfer the supernatant to an LC vial.

• Chromatography: Inject 5 µL onto a C18 reversed-phase column (e.g., 5 µm, 250 x 4.6 mm) maintained at 30°C[5][7]. Use a gradient mobile phase of 10 mM ammonium acetate (pH 4.5) and acetonitrile[7]. The acidic pH maintains the stability of the phosphate group during the run.

• Detection: Utilize ESI+ MRM mode. The Lower Limit of Quantification (LLOQ) for ravuconazole should be validated down to at least 20 ng/mL[6].

Part 4: Quantitative Data Summary

The following table synthesizes critical physicochemical and analytical parameters required to standardize your assays and prevent variability.

Parameter	Fosravuconazole L-Lysine Ethanolate (Prodrug)	Ravuconazole (Active Drug)	Reference / Causality
Primary Role	Improved solubility for oral dosing	CYP51 Inhibition (Antifungal)	[1][2]
Solubility (DMSO)	~48 - 50 mg/mL	Highly Soluble	[4]
Solubility (Water)	0.1 - 1.0 mg/mL (pH dependent)	Practically Insoluble (<0.01 mg/mL)	[4]
Storage Stability	-80°C in anhydrous DMSO (Stable)	-20°C in DMSO (Stable)	[4]
HPLC-UV Detection	287 nm	287 nm	[7]
LC-MS/MS LLOQ	Matrix dependent	~20 ng/mL	[6]
In Vitro MIC Utility	Poor (Requires phosphatase addition)	Excellent (Direct target engagement)	[1][5]

Part 5: Mandatory Visualizations

Diagram 1: Prodrug Conversion & Analytical Tracking Pathway

This diagram illustrates the biochemical conversion of the prodrug and where analytical artifacts commonly occur, causing perceived variability.

Fosravuconazole conversion pathway highlighting analytical artifacts causing lot variability.

Diagram 2: Troubleshooting Decision Tree for Lot-to-Lot Variability

Use this logical workflow to isolate the exact cause of experimental inconsistencies.

Decision tree for isolating and resolving Fosravuconazole experimental variability.

References

• What is the mechanism of Fosravuconazole? Patsnap Synapse. Retrieved from[Link]

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. PubMed Central (PMC). Retrieved from [Link]

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. PubMed Central (PMC). Retrieved from [Link]

• Population pharmacokinetic-pharmacodynamic analysis of benznidazole monotherapy and combination therapy with fosravuconazole in chronic Chagas disease (BENDITA). PubMed Central (PMC). Retrieved from [Link]

Sources

• 1. What is the mechanism of Fosravuconazole? [synapse.patsnap.com]
• 2. Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Population pharmacokinetic-pharmacodynamic analysis of benznidazole monotherapy and combination therapy with fosravuconazole in chronic Chagas disease (BENDITA) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Off-Target Effects of Fosravuconazole in Cell-Based Assays

Welcome to the technical support resource for researchers utilizing Fosravuconazole in cell-based assays. This guide is designed to provide in-depth, practical solutions to common challenges, ensuring the integrity and reproducibility of your experimental data. As scientists, we understand that the value of any finding is predicated on the precision of the methodology. This center moves beyond simple protocols to explain the underlying principles, empowering you to make informed decisions and troubleshoot effectively.

Understanding Fosravuconazole: The Basics

Fosravuconazole is a prodrug that is metabolically converted to its active form, Ravuconazole.[1][2] Ravuconazole is a potent, broad-spectrum triazole antifungal agent.[3] Its primary mechanism of action is the highly specific inhibition of the fungal enzyme lanosterol 14α-demethylase (also known as CYP51).[1][4][5] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[5][6] By inhibiting CYP51, Ravuconazole depletes ergosterol and causes the accumulation of toxic sterol intermediates, which disrupts membrane structure and function, ultimately leading to fungal cell death or growth inhibition.[1][4]

While Ravuconazole shows high affinity for fungal CYP51, like all small molecules, it has the potential to interact with other host-cell targets, particularly mammalian cytochrome P450 (CYP) enzymes.[6][7] Understanding and mitigating these off-target effects is paramount for generating clean, interpretable data in your cell-based assays.

Frequently Asked Questions (FAQs)

Here we address the most common questions and concerns from researchers working with Fosravuconazole.

Q1: What are the most likely off-target effects of Ravuconazole in mammalian cell-based assays?

A1: The most probable off-target effects stem from the structural similarity between fungal and mammalian CYP enzymes.[8] While Ravuconazole is designed for selectivity, at higher concentrations it may inhibit human CYP enzymes, such as those in the CYP2C and CYP3A families, which are involved in drug metabolism and steroid biosynthesis.[9][10][11] This can lead to unintended consequences in your cellular model, including:

• Modulation of Endogenous Metabolism: Interference with cellular metabolic pathways can alter cell health and behavior in ways unrelated to your primary research question.[7]

• Induction of Stress Pathways: Off-target activity can trigger cellular stress responses, including the production of reactive oxygen species (ROS) and the activation of apoptosis (programmed cell death) or autophagy.[12][13][14]

• Altered Cell Signaling: Inhibition of CYPs can impact signaling pathways that are dependent on their metabolic products.[7]

Q2: My cells are showing significant toxicity at concentrations that should only inhibit the fungal target. What is the likely cause?

A2: This is a classic sign of off-target cytotoxicity. There are several potential causes:

• Concentration is too high: The most common reason is using a concentration of Ravuconazole that, while effective against the fungal target, is high enough to inhibit essential mammalian enzymes. Azole antifungals are known to cause hepatotoxicity at high doses, a phenomenon linked to CYP inhibition.[7][9]

• Solvent Toxicity: Ensure the final concentration of your solvent (e.g., DMSO) is not exceeding a non-toxic level, typically below 0.5% for most cell lines.[15][16] Always include a vehicle-only control to account for solvent effects.

• Cell Line Sensitivity: Different cell lines have varying expression levels of CYP enzymes and different sensitivities to metabolic disruption. Your specific cell model may be particularly sensitive to the off-target effects of Ravuconazole.

• Compound Instability: Ensure your stock solution of Fosravuconazole/Ravuconazole has been stored correctly and has not degraded. Repeated freeze-thaw cycles can reduce compound efficacy and potentially generate toxic byproducts.[15]

Q3: How can I differentiate between on-target effects (if studying human CYP51) and general off-target cytotoxicity?

A3: This is a critical experimental question that requires specific controls.

• Target Engagement Assays: Directly measure the inhibition of human CYP51 if it is your intended target. This confirms the compound is interacting with its target at the concentrations used.

• Rescue Experiments: If the on-target effect is expected to deplete a specific metabolite, you may be able to "rescue" the cells by adding that metabolite back to the culture medium. If the cells recover, it suggests the observed phenotype was due to the on-target effect.

• Genetic Knockdown/Knockout: Use cell lines where your target of interest (e.g., human CYP51) has been knocked down (using shRNA or siRNA) or knocked out (using CRISPR/Cas9).[17] If the compound no longer has an effect in these cells compared to the wild-type, it strongly indicates the effect was on-target.

Q4: What are the essential controls I must include in my experiments?

A4: Robust controls are the foundation of a reliable cell-based assay.[18]

• Untreated Control: Cells in media alone. This is your baseline for normal cell health and growth.

• Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) used to dissolve the highest concentration of Fosravuconazole. This is critical for distinguishing drug effects from solvent effects.[16]

• Positive Control: A compound known to elicit the effect you are measuring (e.g., a known cytotoxic agent like staurosporine for an apoptosis assay). This validates that your assay is working correctly.

• Negative Control Compound (Optional but Recommended): A structurally similar but inactive molecule, if available. This helps confirm that the observed activity is due to the specific chemical properties of Ravuconazole and not just a general compound effect.

Q5: My dose-response data is inconsistent between experiments. What should I troubleshoot?

A5: Lack of reproducibility is a common and frustrating issue.[15][16] Consider these factors systematically:

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and are at a consistent, low passage number. Cells that are over-passaged can undergo genetic and phenotypic drift.[18]

• Seeding Density: Ensure you are seeding the same number of viable cells for each experiment. Over- or under-confluent cells will respond differently.[18]

• Reagent and Media Consistency: Use the same lot of media, serum, and reagents whenever possible. If you must change lots, perform a bridging experiment to ensure consistency.[18]

• Compound Dilution Series: Prepare your serial dilutions fresh for each experiment from a trusted stock solution. Errors in dilution are a frequent source of variability.[19]

• Incubation Time: Ensure the duration of drug exposure is precisely the same in all experiments.

• Plate Edge Effects: Evaporation from wells on the edge of a 96-well plate can concentrate compounds and affect cell growth. Avoid using the outer wells or fill them with sterile PBS or media to create a humidity barrier.[20]

Troubleshooting Guides & Experimental Protocols

Guide 1: Establishing a Reliable Dose-Response Curve

The goal is to identify the concentration range where Ravuconazole exhibits its intended effect without inducing widespread off-target cytotoxicity. The half-maximal inhibitory concentration (IC50) or effective concentration (EC50) is a key parameter derived from this experiment.[19]

This protocol assesses cell metabolic activity as an indicator of cell viability.[21]

• Cell Seeding:

  • Culture your chosen mammalian cell line to ~80% confluency. Ensure cells are healthy and viable.[18]

  • Trypsinize and count the cells. Seed them into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).[19]

  • Incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of Fosravuconazole in DMSO.

  • Perform a serial dilution (e.g., 1:3) in complete culture medium to create a range of treatment concentrations (e.g., from 100 µM down to low nM).

  • Prepare a vehicle control containing the highest percentage of DMSO used in the dilution series.[19]

  • Carefully remove the medium from the cells and add 100 µL of the medium containing the different drug concentrations. Include untreated and vehicle controls.

• Incubation:

  • Incubate the plate for your desired experimental duration (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Living cells will reduce the yellow MTT to purple formazan crystals.[21]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of a blank well (media, MTT, and DMSO only).

  • Calculate the percentage of viability for each concentration relative to the vehicle control (set to 100%).[19]

  • Plot the percent viability against the log of the drug concentration and use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value.[22]

Visualizing the Workflow: Dose-Response Experiment

Caption: Workflow for a standard cell viability dose-response assay.

Guide 2: Assessing Off-Target Cytotoxicity

If you observe cell death in your primary assay, it's crucial to quantify it directly. A lactate dehydrogenase (LDH) release assay is a common method for measuring plasma membrane damage, a hallmark of necrosis.

• Setup: Seed and treat cells with Fosravuconazole as described in the Dose-Response protocol (Steps 1 & 2).

• Controls: In addition to untreated and vehicle controls, you must include:

  • Maximum LDH Release Control: A set of wells treated with a lysis buffer (provided in most commercial kits) 30 minutes before the end of the incubation.

• Sample Collection:

  • At the end of the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes.

  • Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new, flat-bottom 96-well plate. Do not disturb the cell monolayer.

• LDH Reaction:

  • Add the LDH reaction mix (as per the manufacturer's instructions) to each well of the new plate containing the supernatant.

  • Incubate at room temperature for 20-30 minutes, protected from light.

• Measurement:

  • Measure the absorbance at the appropriate wavelength (usually 490 nm).

• Data Analysis:

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] * 100

  • "Spontaneous LDH Activity" is the reading from the untreated control wells.

Data Interpretation: Comparing Viability and Cytotoxicity

By running both a viability (MTT) and a cytotoxicity (LDH) assay, you can gain deeper insight.

Scenario	MTT Result (Viability)	LDH Result (Cytotoxicity)	Likely Interpretation
1. Cytostatic Effect	Decreased	No significant increase	The compound is inhibiting cell proliferation without directly killing the cells. This could be an on-target or off-target effect.
2. Cytotoxic Effect	Decreased	Significantly increased	The compound is actively killing cells, causing them to lyse. This is more likely to be an off-target effect at unintended concentrations.
3. Apoptotic Effect	Decreased	No significant increase (initially)	The compound may be inducing apoptosis. Apoptosis maintains membrane integrity in its early stages, so LDH is not released. Consider a caspase activity assay to confirm.

Visualizing the Core Mechanism and Off-Target Pathways

This diagram illustrates the intended action of Ravuconazole and potential off-target interactions in a mammalian cell context.

Caption: Mechanism of Ravuconazole and potential off-target pathways.

References

• Schuster, M., Kilaru, S., & Steinberg, G. (2024). Azoles activate type I and type II programmed cell death pathways in crop pathogenic fungi. Nature Communications. [Link][12][13][14]

• Watanabe, S., et al. (2021). Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis: an analysis based on non-clinical and clinical trial data. ResearchGate. [Link][23]

• Patsnap. (2024). What is the mechanism of Fosravuconazole? Patsnap Synapse. [Link][1]

• Creative Bioarray. (N.D.). Troubleshooting Cell Culture Contamination: A Comprehensive Guide. Creative Bioarray. [Link][24]

• Patsnap. (2024). What is Fosravuconazole used for? Patsnap Synapse. [Link][4]

• Patsnap. (2025). How can off-target effects of drugs be minimised? Patsnap Synapse. [Link][25]

• Che, X., et al. (2020). Discovery of Novel Fungal Lanosterol 14α-Demethylase (CYP51)/Histone Deacetylase Dual Inhibitors to Treat Azole-Resistant Candidiasis. Journal of Medicinal Chemistry. [Link][26]

• Fonte, V. (2018). Ten Tips for Optimizing Cell-Based Assays. Biocompare. [Link][18]

• Warrilow, A. G. S., et al. (2021). Roles for Structural Biology in the Discovery of Drugs and Agrochemicals Targeting Sterol 14α-Demethylases. MDPI. [Link][6]

• Creative Biolabs. (N.D.). Azoles Antifungal Drug Research Service. Creative Biolabs. [Link][5]

• GraphPad. (N.D.). How Do I Perform a Dose-Response Experiment? GraphPad. [Link][22]

• Mohammadi, R., et al. (2021). Hepatotoxicity Induced by Azole Antifungal Agents: A Review Study. PMC. [Link][7]

• Takara Bio. (N.D.). Reduced off-target effects with CRISPR/Cas9 gesicles. Takara Bio. [Link][17]

• Vlachostergios, P. J., et al. (2020). Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens. PMC. [Link][16]

• Darma, S., et al. (2022). Reducing the off-target endocrinologic adverse effects of azole antifungals-can it be done? Expert Opinion on Drug Safety. [Link][9]

• Kunze, K. L., et al. (1995). Warfarin-fluconazole. I. Inhibition of the human cytochrome P450-dependent metabolism of warfarin by fluconazole: in vitro studies. PubMed. [Link][10]

• Corning. (N.D.). Troubleshooting Guide for Cell Culture Contamination. Corning. [Link][27]

• Hellebostad, M., et al. (2018). Comparison of Antifungal Azole Interactions with Adult Cytochrome P450 3A4 versus Neonatal Cytochrome P450 3A7. PMC. [Link][28]

• Rodriguez, A. D., et al. (2004). Inhibition of Cytochromes P450 by Antifungal Imidazole Derivatives. ResearchGate. [Link][11]

• Marin Biologic Laboratories. (N.D.). Optimizing Your Cell Based Assay Performance Key Strategies. Marin Biologic Laboratories. [Link][20]

• Vlahovic, T. C., & Gupta, A. K. (2022). Fosravuconazole – Knowledge and References. Taylor & Francis. [Link][3]

• Pathologie. (N.D.). CAM assay Troubleshooting Tips and Tricks for fungal contamination. Pathologie. [Link][29]

• Abyntek Biopharma. (2022). How to avoid off-target events in crispr experiments. Abyntek Biopharma. [Link][30]

• Lamb, D. C., et al. (2009). Comparison of lanosterol-14 alpha-demethylase (CYP51) of human and Candida albicans for inhibition by different antifungal azoles. Semantic Scholar. [Link][31]

• Lepesheva, G. I., & Waterman, M. R. (2007). CYP51: A Major Drug Target in the Cytochrome P450 Superfamily. PMC. [Link][8]

• University of Turku. (2008). EFFECTS OF CYTOCHROME P450 ENZYME INHIBITORS ON THE PHARMACOKINETICS OF NONSTEROIDAL ANTI-INFLAMMATORY DRUGS AND VENLAFAXINE. UTUPub. [Link][32]

• Iwata, M., et al. (1999). Imidazole-induced cell death, associated with intracellular acidification, caspase-3 activation, DFF-45 cleavage, but not oligonucleosomal DNA fragmentation. PubMed. [Link][33]

• Wikipedia. (N.D.). Fosravuconazole. Wikipedia. [Link][2]

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Strategies to reduce inter-subject variability in Fosravuconazole pharmacokinetic studies

Welcome to the Technical Support Center for Fosravuconazole Pharmacokinetic (PK) and Pharmacodynamic (PD) research. As a Senior Application Scientist, I have designed this guide to help researchers, bioanalytical scientists, and drug development professionals troubleshoot and minimize inter-subject variability in fosravuconazole clinical and preclinical studies.

Fosravuconazole is a water-soluble prodrug of ravuconazole, designed to overcome the poor bioavailability of its parent compound[1][2]. While it achieves near 100% oral bioavailability, its unique metabolic profile—characterized by non-linear clearance, high protein binding, and loading-phase dynamics—frequently introduces variability in PK datasets[1][3][4].

Part 1: Troubleshooting & FAQs (Q&A)

Q1: We are observing extreme inter-subject variability in Area Under the Curve (AUC) and Cmax​ during the first week of dosing. Is this an absorption failure?

A1: It is highly unlikely to be an absorption failure. Fosravuconazole is rapidly and extensively converted to ravuconazole by phosphatases and esterases, achieving near-complete absorption[4][5]. The variability you are observing is a known physiological phenomenon: loading-phase bioavailability fluctuation . Clinical PK studies demonstrate a ~63% increase in bioavailability during the loading phase[3]. This is caused by the initial saturation of first-pass metabolic enzymes or transporters before steady-state equilibrium is reached.

• Actionable Solution: Do not rely solely on Day 1 PK parameters to predict steady-state exposure. Implement a 2-compartment population PK (PopPK) model that accounts for between-occasion variability (BOV) on the fraction absorbed ( F ) during the loading phase[3][6].

Q2: Our 300 mg cohort shows disproportionately higher ravuconazole exposure compared to the 200 mg cohort. Is our LC-MS/MS assay linear?

A2: Assuming your assay is properly validated, the non-proportionality is a biological reality, not an analytical error. Ravuconazole elimination follows non-linear, Michaelis-Menten kinetics [3][5]. Because ravuconazole is predominantly metabolized in the liver and gastrointestinal tract by Cytochrome P450 (CYP) enzymes (specifically CYP3A4, CYP2C19, and CYP2C9)[5], higher doses saturate these metabolic pathways. For example, a 50% dose increase (from 200 mg to 300 mg) can lead to a 75% higher systemic exposure[3].

• Actionable Solution: When designing dose-escalation studies, use Michaelis-Menten elimination models rather than linear clearance models. For clinical efficacy, studies in eumycetoma have shown no additional clinical benefit of 300 mg over 200 mg, as free ravuconazole remains above the MIC90​ at 200 mg[1][3].

Q3: Fosravuconazole is a water-soluble prodrug. Why do our fed-state subjects show different PK profiles than fasted subjects?

A3: While the prodrug (fosravuconazole) is water-soluble and can be taken without food, the active moiety (ravuconazole) is highly lipophilic[1]. Co-administration with a high-fat meal increases the solubilization of ravuconazole in the GI tract post-conversion, thereby increasing systemic exposure[1].

• Actionable Solution: To reduce inter-subject variability, dietary intake must be strictly standardized. Either mandate a strictly fasted state (NPO for 8 hours prior) or a standardized FDA-defined high-fat meal across all subjects prior to dosing.

Q4: We are failing to establish a clear exposure-response (PK/PD) relationship in our efficacy models. What are we missing?

A4: You are likely measuring total plasma concentration rather than free (unbound) concentration. Ravuconazole is 98% protein-bound [1]. Minor inter-subject fluctuations in plasma proteins (e.g., albumin) will drastically alter the unbound fraction, which is the only fraction capable of exerting antifungal activity (inhibiting lanosterol 14-alpha-demethylase)[2].

• Actionable Solution: Incorporate equilibrium dialysis or ultrafiltration into your sample preparation workflow to quantify unbound ravuconazole. Ensure your target metric is maintaining free ravuconazole above the MIC90​ for the target pathogen[3].

Part 2: Mandatory Visualizations

Prodrug Activation & Metabolic Pathway

Understanding the enzymatic bottlenecks is critical for explaining non-linear kinetics and potential drug-drug interactions (DDIs).

Caption: Conversion of fosravuconazole to ravuconazole and subsequent CYP-mediated non-linear metabolism.

Standardized PK Experimental Workflow

To minimize variability, follow this self-validating linear workflow.

Caption: Optimized 5-step workflow to reduce inter-subject variability in fosravuconazole PK studies.

Part 3: Quantitative Data Summary

The following table synthesizes the core PK parameters of fosravuconazole/ravuconazole to aid in study design and parameter bounding for compartmental modeling[1][3][4][5].

PK Parameter / Characteristic	Value / Description	Clinical Implication	Source of Inter-Subject Variability
Oral Bioavailability ( F )	~100% (Prodrug)	Excellent absorption profile.	Increases by ~63% during loading phase[3].
Protein Binding	98%	High tissue retention; low free drug.	Fluctuations in plasma albumin/lipoproteins[1].
Clearance Kinetics	Non-linear (Michaelis-Menten)	Disproportionate exposure at high doses.	Saturation of CYP3A4, CYP2C19, CYP2C9[3][5].
Half-life ( t1/2​ )	> 1 Week	Allows for once-weekly dosing.	Body weight/size (requires allometric scaling)[1][6].
Food Effect	High-fat meals increase exposure	Prodrug unaffected, but active moiety is.	Variations in dietary fat content prior to dosing[1].

Part 4: Step-by-Step Experimental Protocol for Standardized PK Profiling

To ensure a self-validating system where experimental choices inherently control for variability, execute the following protocol:

Step 1: Subject Stratification & Pre-Dose Control

• Stratify subjects by body weight. Implement an allometric function on all Clearance (CL) and Volume of Distribution (Vd) parameters (normalize to a standard body weight of 70 kg using fixed power exponents of 0.75 for CL and 1 for Vd)[6].

• Enforce a strict dietary protocol. Administer the dose either after an 8-hour fast or exactly 30 minutes after a standardized high-fat meal to control the solubilization of the active ravuconazole moiety[1].

Step 2: Dosing & Bio-Sampling Strategy

• Administer the loading dose (e.g., 200 mg daily for 3 days) followed by the maintenance dose (e.g., 200 mg weekly)[3]. Note: 200 mg is preferred over 300 mg to prevent extreme CYP saturation and reduce pill burden[1][3].

• Collect dense PK samples during the loading phase (Days 1-3) to capture the transient increase in bioavailability.

• Collect sparse trough (pre-dose) samples during the maintenance phase to monitor steady-state equilibrium.

Step 3: Bioanalytical Quantification (LC-MS/MS)

• Sample Prep: Perform protein precipitation on plasma/serum samples. Crucial: Run a parallel aliquot through an ultrafiltration device (e.g., Centrifree) to isolate the unbound (free) fraction.

• Chromatography: Utilize a C18 reversed-phase column[5].

• Detection: Use positive electrospray ionization (ESI+) with multiple reaction monitoring (MRM) for both ravuconazole and a stable isotope-labeled internal standard to correct for matrix effects[5].

Step 4: Non-Linear Mixed-Effects Modeling (NONMEM)

• Fit the concentration-time data to a 2-compartment model [3].

• Apply Michaelis-Menten elimination equations rather than first-order linear clearance to accurately model the hepatic saturation[3][6].

• Test between-occasion variability (BOV) on the fraction absorbed ( F ) to account for random variability in drug adherence and absorption dynamics across different sampling days[6].

References

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. National Center for Biotechnology Information (NIH). Available at:[Link]

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. ScienceOpen. Available at:[Link]

• What is the mechanism of Fosravuconazole? Patsnap Synapse. Available at:[Link]

• Pharmacokinetics and Pharmacodynamics of Fosravuconazole, Itraconazole, and Hydroxyitraconazole in Sudanese Patients With Eumycetoma. Oxford Academic (The Journal of Infectious Diseases). Available at:[Link]

• Drug properties of fosravuconazole L-lysine ethanolate (NAILIN® Capsules 100 mg), a new oral azole therapeutic for onychomycosis. ResearchGate. Available at:[Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

Fosravuconazole vs. Itraconazole: In Vitro Efficacy Against Aspergillus fumigatus

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

Executive Summary & Mechanistic Context

The emergence of azole-resistant Aspergillus fumigatus has necessitated the development of next-generation antifungals with optimized pharmacodynamic profiles. This guide provides an objective, data-driven comparison between itraconazole (a first-generation triazole) and fosravuconazole (a novel triazole prodrug) regarding their in vitro efficacy against A. fumigatus.

The Prodrug Paradigm: Fosravuconazole to Ravuconazole

Fosravuconazole bis(L-lysine) was developed to overcome the poor aqueous solubility of its active moiety, ravuconazole, and was approved in Japan in 2018[1],[2]. Because fosravuconazole requires in vivo cleavage by endogenous phosphatases to become active, all in vitro susceptibility assays must utilize ravuconazole to accurately measure target engagement[1].

Both agents exert their antifungal effect by binding to and inhibiting lanosterol 14α-demethylase (CYP51A) , a cytochrome P450 enzyme critical for synthesizing ergosterol—the primary sterol in the fungal cell membrane. However, their distinct molecular structures lead to significantly different binding affinities and resistance profiles.

Fig 1. Mechanistic pathway of CYP51A inhibition by ravuconazole and itraconazole.

Comparative In Vitro Efficacy Data

Extensive surveillance data, including reports from the, highlight the superior in vitro potency of ravuconazole over itraconazole against clinical isolates of A. fumigatus[3].

Table 1: Comparative Susceptibility of A. fumigatus Isolates

Antifungal Agent	Active Moiety Tested	% Isolates Inhibited at ≤0.5 μg/mL	% Isolates Inhibited at ≤1.0 μg/mL
Fosravuconazole	Ravuconazole	≥95%	92% (All Aspergillus spp.)
Itraconazole	Itraconazole	24%	72% (All Aspergillus spp.)

Data synthesized from the SENTRY Antimicrobial Surveillance Program evaluating clinical isolates of filamentous fungi[3].

Cross-Resistance Profiles & CYP51A Mutations

A critical advantage of ravuconazole is its unique behavior against itraconazole-resistant strains. Research indicates a complex pattern of cross-resistance and hypersusceptibility[4]. Because itraconazole is a "long-tailed" azole, specific point mutations in the CYP51A binding pocket (e.g., G54, M220) cause severe steric hindrance, rendering the fungus highly resistant to itraconazole (MIC > 4 μg/mL)[4].

Conversely, the compact molecular structure of ravuconazole allows it to bypass certain steric clashes. In in vitro studies, some highly itraconazole-resistant A. fumigatus isolates paradoxically exhibit the lowest minimum inhibitory concentrations (MICs) for ravuconazole and voriconazole, demonstrating that elevated itraconazole MICs do not uniformly predict fosravuconazole failure[4].

Self-Validating Experimental Protocol: CLSI M38 Microdilution

To ensure high-fidelity, reproducible data when comparing these agents, laboratories must employ a self-validating system based on the Clinical and Laboratory Standards Institute (CLSI) M38 guidelines[5]. Below is the optimized workflow, detailing the scientific causality behind each methodological choice.

Step-by-Step Methodology

Step 1: Media Preparation & Drug Dilution

• Action: Prepare RPMI 1640 medium supplemented with L-glutamine, buffered to pH 7.0 using 0.165 M MOPS (morpholinepropanesulfonic acid). Dissolve ravuconazole and itraconazole in DMSO, then dilute in the RPMI medium.

• Causality: Fungal metabolism rapidly alters media pH. MOPS buffer prevents pH drift, which is critical because pH fluctuations alter the protonation state of the azoles, artificially skewing their membrane permeability and resulting in false MIC shifts[5]. The final DMSO concentration must remain ≤1% to prevent solvent-induced fungal toxicity.

Step 2: Inoculum Preparation & Standardization

• Action: Harvest conidia from mature (3- to 5-day-old) A. fumigatus cultures using sterile saline containing 0.05% Tween 20. Adjust the optical density (OD) spectrophotometrically to 0.09–0.11 at 530 nm. Dilute 1:50 to achieve a final test inoculum of 0.4–5 × 10⁴ CFU/mL.

• Causality: Tween 20 reduces surface tension, preventing conidial clumping and ensuring uniform light scattering during OD measurement. Strict adherence to the 10⁴ CFU/mL inoculum size prevents the "inoculum effect"—where an excess of fungal cells artificially inflates the MIC due to an overabundance of the CYP51A target enzyme[5].

Step 3: Incubation & Internal Quality Control (Self-Validation)

• Action: Inoculate 96-well microtiter plates and incubate at 35°C for 48 hours. Mandatory: Include A. fumigatus ATCC 204305 and A. flavus ATCC 204304 as internal control strains in every run.

• Causality: This creates a closed, self-validating loop. The experimental data for clinical isolates is only deemed trustworthy if the MICs for the ATCC control strains fall strictly within the established CLSI M38 acceptable limits. If controls fail, the entire plate is discarded, ensuring zero artifactual data is published[5].

Step 4: MIC Determination

• Action: Evaluate the plates visually using a reading mirror. The MIC is defined as the lowest drug concentration that produces 100% visual inhibition of fungal growth compared to the drug-free control well.

• Causality: Unlike echinocandins (which use a Minimum Effective Concentration based on morphological changes), azoles must be evaluated for complete visual inhibition against Aspergillus. This ensures the complete arrest of ergosterol synthesis, preventing misinterpretation of "trailing growth" artifacts[5].

Fig 2. Self-validating CLSI M38 in vitro susceptibility workflow for A. fumigatus.

Conclusion for Drug Developers

For researchers and drug development professionals, the in vitro data clearly establishes ravuconazole (the active moiety of fosravuconazole) as a highly potent alternative to itraconazole against A. fumigatus. Its ability to inhibit ≥95% of isolates at ≤0.5 μg/mL, combined with its capacity to bypass specific steric resistance mechanisms in itraconazole-resistant strains, makes it a critical asset in the modern antifungal pipeline. When conducting comparative studies, rigorous adherence to buffered, standardized microdilution protocols is essential to accurately capture these pharmacodynamic nuances.

References

• Title: Antifungal Activities of Posaconazole, Ravuconazole, and Voriconazole Compared to Those of Itraconazole and Amphotericin B against 239 Clinical Isolates of Aspergillus spp. and Other Filamentous Fungi: Report from SENTRY Antimicrobial Surveillance Program, 2000 Source: Antimicrobial Agents and Chemotherapy (ASM Journals) URL: [Link]

• Title: Azole Cross-Resistance in Aspergillus fumigatus Source: Antimicrobial Agents and Chemotherapy (National Institutes of Health / PMC) URL: [Link]

• Title: In Vitro Activity of Ravuconazole against 923 Clinical Isolates of Nondermatophyte Filamentous Fungi Source: Antimicrobial Agents and Chemotherapy (National Institutes of Health / PMC) URL: [Link]

• Title: New Antifungal Agents with Azole Moieties Source: Molecules (MDPI) URL: [Link]

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• 1. New Antifungal Agents with Azole Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 4. Azole Cross-Resistance in Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vitro Activity of Ravuconazole against 923 Clinical Isolates of Nondermatophyte Filamentous Fungi - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Clinical Guide: Fosravuconazole vs. Terbinafine in Onychomycosis Management

Executive Summary

Onychomycosis remains one of the most recalcitrant superficial fungal infections in clinical dermatology, primarily driven by Trichophyton rubrum and Trichophyton mentagrophytes. For decades, the allylamine terbinafine has served as the gold-standard oral therapeutic[1]. However, the emergence of the novel triazole prodrug fosravuconazole L-lysine ethanolate (F-RVCZ) has introduced a highly potent alternative with an optimized pharmacokinetic profile[2][3].

While direct, single-trial head-to-head Phase III studies between these two specific agents are limited, drug development professionals evaluate their comparative efficacy by benchmarking the pivotal Japanese Phase III trial of F-RVCZ against established terbinafine data from landmark trials (e.g., the LION study) and Cochrane network meta-analyses[4][5][6]. This guide synthesizes their mechanistic pathways, clinical trial outcomes, and experimental validation protocols to provide an objective, data-driven comparison.

Mechanistic Divergence: Allylamines vs. Triazoles

Both terbinafine and fosravuconazole target the ergosterol biosynthesis pathway, but they intervene at distinct enzymatic checkpoints, leading to different downstream cellular consequences.

• Terbinafine (Allylamine) : Acts as a non-competitive inhibitor of squalene epoxidase [1]. This inhibition is dual-acting: it not only depletes the cell of essential ergosterol but also causes a toxic intracellular accumulation of squalene, rendering terbinafine highly fungicidal against dermatophytes.

• Fosravuconazole (Triazole Prodrug) : F-RVCZ is rapidly cleaved in vivo into its active moiety, ravuconazole [3]. Ravuconazole binds to the heme iron of lanosterol 14α-demethylase (CYP51) , preventing the conversion of lanosterol to ergosterol. The resulting accumulation of toxic 14α-methylated sterols disrupts membrane fluidity, increases permeability, and halts fungal replication[7].

Fig 1: Mechanism of Action: Terbinafine and Fosravuconazole in Ergosterol Biosynthesis.

Clinical Efficacy & Safety Synthesis

To evaluate clinical viability, we benchmark the 48-week outcomes of the pivotal 12-week dosing regimens for both drugs. The data below synthesizes the Japanese Phase III double-blind, randomized study for F-RVCZ (100 mg/day) against historical meta-analysis data for Terbinafine (250 mg/day)[4][5][6][8].

Comparative Clinical Outcomes Table

Parameter	Fosravuconazole (F-RVCZ)	Terbinafine
Drug Class	Triazole (Prodrug)	Allylamine
Target Enzyme	Lanosterol 14α-demethylase (CYP51)	Squalene Epoxidase
Standard Dosing	100 mg once daily (12 weeks)	250 mg once daily (12 weeks)
Mycological Cure (Wk 48/72)	82.0% [4][8]	~70% - 76% [5][6]
Complete Cure (Wk 48)	59.4% [4][8]	~38% - 55% [5][6]
Primary Metabolism	CYP3A4 (Substrate/Inhibitor)	CYP450 (Inhibits CYP2D6)
Key Adverse Events	Mild GI issues, elevated transaminases	GI disturbances, taste loss, hepatotoxicity risk

Causality in Clinical Outcomes: Fosravuconazole's exceptionally high mycological cure rate (82.0%) is directly attributed to the L-lysine ethanolate modification. The parent drug, ravuconazole, suffered from poor oral bioavailability[2][3]. The prodrug formulation drastically improves hydrophilicity and absorption, ensuring sustained, highly concentrated drug delivery to the nail bed long after the 12-week dosing period concludes[2][3].

Pharmacokinetics and Drug-Drug Interactions (DDI)

A critical consideration in drug development is the DDI profile, especially given the older demographic typically affected by onychomycosis.

• Fosravuconazole : Metabolized primarily by the cytochrome P450 system, specifically CYP3A4 [7]. Co-administration with strong CYP3A4 inducers (e.g., rifampin) can accelerate its clearance, while inhibitors (e.g., ritonavir) may elevate plasma levels, requiring careful patient stratification[7].

• Terbinafine : A known inhibitor of CYP2D6 . This requires strict monitoring when co-prescribed with drugs metabolized by this pathway, such as certain beta-blockers, SSRIs, and tricyclic antidepressants.

Experimental Protocol: Comparative In Vitro Susceptibility Testing

To validate the pharmacodynamic differences between these agents, researchers must employ standardized in vitro assays. The following protocol outlines the Clinical and Laboratory Standards Institute (CLSI) M38-A2 methodology for testing ravuconazole (the active moiety) versus terbinafine.

Fig 2: Experimental Workflow for CLSI M38-A2 In Vitro Susceptibility Testing.

Step-by-Step Methodology:

Objective: To quantify the Minimum Inhibitory Concentration (MIC) of ravuconazole versus terbinafine against dermatophyte clinical isolates (Trichophyton rubrum).

• Inoculum Preparation :

  • Subculture T. rubrum clinical isolates on Potato Dextrose Agar (PDA) at 30°C for 7 days.

  • Harvest conidia by flooding the colonies with sterile 0.85% saline.

  • Causality Check: Filter the suspension through sterile glass wool. This critical step removes hyphal fragments, ensuring the inoculum consists purely of microconidia. This standardizes the baseline growth kinetics and prevents erratic, false-resistant MIC readings.

  • Adjust the suspension spectrophotometrically to an optical density yielding 1×103 to 3×103 CFU/mL in MOPS-buffered RPMI 1640 medium.

• Drug Dilution & Plate Setup :

  • Dissolve terbinafine and ravuconazole reference powders in 100% DMSO. (Note: We test ravuconazole directly to bypass the need for in vivo enzymatic cleavage, isolating the true pharmacodynamic effect).

  • Perform two-fold serial dilutions in RPMI 1640 to achieve final well concentrations of 0.001 to 8 μg/mL.

  • Self-Validating Control: Ensure the final DMSO concentration remains ≤1% . Higher concentrations of DMSO exhibit intrinsic antifungal activity, which would artificially inflate the drug's apparent efficacy. Include Candida parapsilosis ATCC 22019 as a quality control strain to validate assay integrity.

• Incubation & Endpoint Determination :

  • Inoculate 100 μL of the conidial suspension into 96-well microtiter plates containing 100 μL of the respective drug dilutions.

  • Incubate at 35°C for 4 to 5 days.

  • Reading: For terbinafine (allylamine), define the MIC as the lowest concentration showing 100% growth inhibition. For ravuconazole (azole), define the MIC as the concentration showing ≥80% growth inhibition compared to the drug-free growth control.

Conclusion

For drug development professionals, the comparison between fosravuconazole and terbinafine highlights a classic trade-off between established fungicidal activity and optimized prodrug pharmacokinetics. Fosravuconazole successfully overcomes the traditional bioavailability hurdles of triazoles, offering complete cure rates that rival or exceed historical terbinafine benchmarks[6][8]. However, its CYP3A4 interaction profile necessitates precise patient stratification during clinical deployment[7].

References

• Efficacy and safety of fosravuconazole L-lysine ethanolate, a novel oral triazole antifungal agent, for the treatment of onychomycosis - h1.co. 4

• Efficacy and safety of fosravuconazole L-lysine ethanolate... A multicenter, double-blind, randomized phase III study - PubMed (nih.gov). 8

• What is the mechanism of Fosravuconazole? - Patsnap Synapse. 9

• What is Fosravuconazole used for? - Patsnap Synapse.7

• Fosravuconazole – Knowledge and References - Taylor & Francis. 2

• Efficacy and safety of fosravuconazole L‐lysine ethanolate... a novel oral triazole antifungal agent - PMC (nih.gov). 3

• Updated Perspectives on the Diagnosis and Management of Onychomycosis - Dovepress. 5

• Antifungal Selection for the Treatment of Onychomycosis: Patient Considerations and Outcomes - PMC (nih.gov). 6

• Onychomycosis: An Updated Review - PMC (nih.gov).1

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Cross-Resistance Profiling of Fosravuconazole in Fluconazole-Resistant Candida Species: A Comparative Guide

The emergence of fluconazole-resistant Candida species presents a formidable challenge in medical mycology and antifungal drug development. Fosravuconazole, a highly water-soluble prodrug approved for clinical use, is rapidly converted in vivo into its active moiety, ravuconazole[1]. Ravuconazole is a broad-spectrum, second-generation triazole that exhibits 16- to 32-fold greater potency than fluconazole against Candida species[2].

This guide provides an authoritative framework for researchers and drug development professionals to evaluate the comparative efficacy and cross-resistance profiles of ravuconazole against fluconazole-resistant Candida isolates.

Molecular Mechanisms of Azole Cross-Resistance

To design effective comparative studies, it is critical to understand the causality behind cross-resistance. Azole antifungals exert their fungistatic effect by binding to and inhibiting lanosterol 14α-demethylase (encoded by the ERG11 gene), thereby disrupting fungal cell membrane ergosterol biosynthesis[3].

Fluconazole resistance in Candida is primarily driven by three mechanisms:

• Target Site Alteration: Point mutations in ERG11 alter the conformational structure of the enzyme's binding pocket, reducing fluconazole affinity[4].

• Efflux Pump Overexpression: Upregulation of ATP-binding cassette (ABC) transporters (e.g., CDR1, CDR2) and major facilitator superfamily (MFS) transporters (e.g., MDR1) actively extrude the drug from the intracellular space[3][5].

• Ergosterol Pathway Bypass: Mutations in downstream genes like ERG3 prevent the accumulation of toxic sterol intermediates[3].

The Ravuconazole Advantage: Because ravuconazole possesses an extended hydrophobic side chain compared to fluconazole, it can maintain binding affinity within certain mutant ERG11 pockets that reject fluconazole[6]. Consequently, cross-resistance is not absolute. Complete cross-resistance is typically only observed in isolates with high-level fluconazole resistance (MIC ≥ 64 µg/mL), such as specific Candida glabrata strains exhibiting synergistic ERG11 mutations combined with massive efflux pump overexpression[7].

Molecular mechanisms of azole cross-resistance in Candida species.

Comparative Efficacy Data

Global surveillance data demonstrates that fluconazole can serve as a surrogate marker to predict ravuconazole susceptibility, though ravuconazole retains activity against nearly 49% of fluconazole-resistant isolates[2]. The table below synthesizes the comparative Minimum Inhibitory Concentration (MIC) ranges across key Candida species.

Fungal Species	Fluconazole Susceptibility Phenotype	Fluconazole MIC Range (µg/mL)	Ravuconazole MIC Range (µg/mL)	Cross-Resistance Status
Candida albicans	Susceptible	≤ 2.0	≤ 0.03 - 0.125	None
Candida albicans	Resistant	≥ 8.0	0.25 - 2.0	Partial / Variable
Candida glabrata	Susceptible-Dose Dependent	≤ 32.0	≤ 1.0	None
Candida glabrata	Resistant	≥ 64.0	≥ 2.0 - 8.0	High Probability[7]
Candida krusei	Intrinsically Resistant	≥ 32.0	≤ 0.5 - 1.0	Low (Ravuconazole is active)[2]

Note: Data aggregated from large-scale clinical isolate surveillance studies[2][7].

Experimental Workflows for Cross-Resistance Profiling

To rigorously evaluate cross-resistance, researchers must deploy a self-validating system that pairs phenotypic susceptibility testing with genotypic mechanism profiling.

Protocol 1: In Vitro Phenotypic Susceptibility Testing (Broth Microdilution)

Causality & Rationale: Fosravuconazole is a prodrug requiring enzymatic cleavage by host phosphatases. Therefore, in vitro assays must utilize the active moiety, ravuconazole , to accurately assess direct fungal susceptibility[1]. We utilize the CLSI M27 standard to ensure reproducibility and enable direct comparison against established Epidemiological Cutoff Values (ECVs).

Step-by-Step Methodology:

• Inoculum Preparation: Subculture clinical Candida isolates on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approx. 1×106 to 5×106 CFU/mL).

• Drug Dilution: Prepare serial two-fold dilutions of ravuconazole and fluconazole in RPMI 1640 medium buffered to pH 7.0 with MOPS. Fluconazole concentrations should range from 0.125 to 128 µg/mL; ravuconazole from 0.015 to 16 µg/mL.

• Plate Inoculation: Dispense 100 µL of the diluted drug and 100 µL of the working fungal suspension ( 1×103 to 5×103 CFU/mL) into 96-well microtiter plates.

• Incubation & Reading: Incubate plates at 35°C for 24–48 hours. The MIC is defined as the lowest concentration of the drug that results in a ≥50% reduction in growth relative to the drug-free control.

• Self-Validation (Quality Control): Include Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258 in every run. The assay is only valid if the MICs for these QC strains fall within the CLSI-approved ranges.

Protocol 2: Molecular Characterization of Resistance Mechanisms

Causality & Rationale: Phenotypic resistance data alone cannot differentiate between target-site modifications and efflux pump dynamics. Genotypic profiling is required to determine why a specific isolate exhibits cross-resistance to ravuconazole while another does not[5].

Step-by-Step Methodology:

• Nucleic Acid Extraction: Harvest mid-log phase cells. Use a mechanical bead-beating method combined with a commercial fungal RNA/DNA extraction kit to ensure lysis of the robust Candida cell wall.

• Target Sequencing (ERG11): Amplify the ERG11 open reading frame using high-fidelity PCR. Perform Sanger sequencing and align the output against a wild-type reference genome (e.g., SC5314 for C. albicans) to identify non-synonymous point mutations (e.g., Y132H, K143R)[5].

• Efflux Pump Expression Profiling (RT-qPCR): Synthesize cDNA from the extracted RNA. Perform quantitative real-time PCR targeting CDR1, CDR2, and MDR1, using ACT1 or TEF1 as endogenous housekeeping controls. Calculate relative fold-expression using the 2−ΔΔCt method comparing the resistant isolate to a susceptible wild-type control[5].

Integrated phenotypic and genotypic workflow for cross-resistance profiling.

Data Interpretation & Strategic Insights

When integrating the phenotypic and genotypic data, researchers will generally observe the following causal relationships:

• Isolates with isolated ERG11 mutations: Often show elevated fluconazole MICs but remain susceptible to ravuconazole due to its extended molecular structure accommodating the mutated binding pocket[6].

• Isolates with massive CDR1/CDR2 overexpression: Frequently exhibit broad-class azole cross-resistance. Efflux pumps are less structurally specific and will actively extrude ravuconazole alongside fluconazole[3][5].

• Surrogate Marker Utility: Fluconazole MICs of ≤32 µg/mL are highly predictive of ravuconazole susceptibility, making fluconazole a reliable surrogate marker in early-stage clinical screening[2].

References

• Source: nih.
• Source: amazonaws.
• Source: mdpi.
• Source: nih.
• Source: oup.
• Source: nih.
• Title: Ravuconazole vs.
• Source: nih.

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• 3. Candida Infections and Therapeutic Strategies: Mechanisms of Action for Traditional and Alternative Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Molecular Mechanisms of Fluconazole Resistance in Candida dubliniensis Isolates from Human Immunodeficiency Virus-Infected Patients with Oropharyngeal Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
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Fosravuconazole: A Meta-Analysis of Clinical Trial Data for Onychomycosis and a Comparative Guide to Oral Antifungal Therapies

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolving Landscape of Onychomycosis Treatment

Onychomycosis, a fungal infection of the nail apparatus, presents a significant therapeutic challenge due to the deep-seated nature of the infection and the prolonged treatment durations required. Historically, treatment options have been limited, with varying degrees of success and potential for adverse effects. The development of new antifungal agents is driven by the need for improved efficacy, better safety profiles, and more convenient dosing regimens. Fosravuconazole, a novel triazole antifungal, has emerged as a promising oral treatment for onychomycosis. This guide provides a meta-analysis of the efficacy and safety of Fosravuconazole from key clinical trials and offers a comparative assessment against established oral antifungal agents, namely terbinafine and itraconazole, to inform research and clinical development strategies.

Fosravuconazole is a prodrug of ravuconazole, a potent, broad-spectrum triazole antifungal.[1] The prodrug formulation enhances aqueous solubility and oral bioavailability, leading to effective concentrations of the active moiety, ravuconazole, in the systemic circulation and target tissues like the nail plate.[2] Fosravuconazole is approved for the treatment of onychomycosis in Japan.[3]

Mechanism of Action: Targeting Fungal Cell Membrane Integrity

Fosravuconazole, after oral administration, is rapidly converted to its active form, ravuconazole. Ravuconazole exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[4][5] This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for maintaining the integrity and function of the fungal cell membrane. By blocking this pathway, ravuconazole leads to a depletion of ergosterol and an accumulation of toxic methylated sterol precursors. This disruption of the cell membrane results in increased permeability, leakage of cellular contents, and ultimately, fungal cell death.[4][5]

Caption: Mechanism of action of Fosravuconazole.

Clinical Efficacy of Fosravuconazole in Onychomycosis: A Review of Pivotal Trials

A key multicenter, double-blind, randomized, placebo-controlled Phase III clinical trial conducted in Japan provides robust evidence for the efficacy of Fosravuconazole in treating toenail onychomycosis.[5] In this study, patients received 100 mg of Fosravuconazole or a placebo once daily for 12 weeks, with the primary endpoint being the complete cure rate at week 48.

The results demonstrated a statistically significant superiority of Fosravuconazole over placebo.[5] The complete cure rate, defined as 0% clinical involvement of the target toenail and a negative potassium hydroxide (KOH) examination, was 59.4% in the Fosravuconazole group compared to 5.8% in the placebo group.[5] The mycological cure rate (negative KOH examination) was also significantly higher with Fosravuconazole at 82.0% versus 20.0% for placebo.[5]

Comparative Efficacy: Fosravuconazole vs. Terbinafine and Itraconazole

To provide a comprehensive understanding of Fosravuconazole's clinical utility, its efficacy must be contextualized against the most commonly prescribed oral antifungal agents for onychomycosis: terbinafine and itraconazole. While direct head-to-head trials are limited, data from meta-analyses and individual clinical trials allow for a comparative assessment.

Table 1: Comparative Efficacy of Oral Antifungals in Toenail Onychomycosis

Agent	Dosing Regimen	Mycological Cure Rate	Complete Cure Rate	Source(s)
Fosravuconazole	100 mg daily for 12 weeks	82.0%	59.4%	[5][6][7]
Terbinafine	250 mg daily for 12 weeks	70% - 78%	38% - 54%	[4][6][8]
Itraconazole	200 mg daily for 12 weeks	54% - 74%	14% - 52%	[6][9]

Cure rates are typically assessed at 48-52 weeks post-treatment initiation.

Network meta-analyses of oral antifungal therapies for toenail onychomycosis consistently show that terbinafine is a highly effective treatment, often considered the first-line therapy.[4][10] The available data suggests that Fosravuconazole demonstrates a mycological and complete cure rate that is comparable, and in some instances numerically higher, than those reported for terbinafine and itraconazole in separate trials.[5][6] A review of alternative therapies for onychomycosis highlighted the complete and mycologic cure rates of Fosravuconazole (59.4% and 82.0%, respectively) as being favorable when compared to terbinafine (38% and 70%) and itraconazole (14% and 54%).[6]

Safety and Tolerability Profile: A Comparative Overview

The safety and tolerability of an antifungal agent are critical considerations, particularly given the long treatment durations often required for onychomycosis.

In the Phase III trial of Fosravuconazole, adverse drug reactions (ADRs) were reported in 23.8% of patients receiving the drug, compared to 3.8% in the placebo group.[5] The reported ADRs were generally mild to moderate in severity, with the most common being laboratory abnormalities and gastrointestinal disorders.[11] Importantly, no serious ADRs were observed.[5] A network meta-analysis suggested that Fosravuconazole may have a higher probability of causing gastrointestinal adverse events compared to itraconazole and terbinafine.[7]

Table 2: Comparative Safety and Tolerability of Oral Antifungals

Agent	Common Adverse Events	Serious Adverse Events (Rare)	Source(s)
Fosravuconazole	Gastrointestinal disorders, laboratory abnormalities	None reported in key trials	[5][7][11]
Terbinafine	Gastrointestinal disturbance, cutaneous reactions, headache	Hepatotoxicity, pancreatitis, thrombocytopenia	[1][12][13][14]
Itraconazole	Nausea, vomiting, headache, dizziness, abdominal pain	Hepatotoxicity, congestive heart failure	[1][9][15]

Terbinafine is generally well-tolerated, with the most common side effects being gastrointestinal upset and skin rashes.[14] Although rare, there is a risk of more severe adverse events, including hepatotoxicity.[13] Itraconazole also carries a risk of hepatotoxicity and has a boxed warning regarding the potential for congestive heart failure.

Experimental Protocol: A Framework for a Phase IV Comparative Efficacy and Safety Study

To further elucidate the comparative profile of Fosravuconazole, a head-to-head, randomized, double-blind, multicenter Phase IV clinical trial is proposed.

Objective: To compare the efficacy and safety of a 12-week course of oral Fosravuconazole with a 12-week course of oral terbinafine for the treatment of moderate to severe toenail onychomycosis.

Study Design:

• Patient Population: Adults aged 18-70 with a clinical and mycological diagnosis (positive KOH and culture) of dermatophyte toenail onychomycosis affecting at least 25% of the target great toenail.

• Randomization: Patients will be randomized in a 1:1 ratio to receive either:

  • Fosravuconazole 100 mg once daily for 12 weeks.

  • Terbinafine 250 mg once daily for 12 weeks.

• Blinding: Both patients and investigators will be blinded to the treatment allocation.

• Primary Endpoint: Complete cure rate at week 52, defined as 0% clinical involvement of the target toenail and negative mycology (KOH and culture).

• Secondary Endpoints:

  • Mycological cure rate at week 52.

  • Clinical efficacy (percentage of patients with <10% nail involvement) at weeks 12, 24, and 52.

  • Incidence and severity of adverse events.

  • Patient-reported outcomes on quality of life.

• Safety Monitoring: Liver function tests will be performed at baseline, week 6, and week 12. All adverse events will be recorded and assessed for causality.

Caption: Proposed Phase IV Clinical Trial Workflow.

Field-Proven Insights and Future Directions

The clinical data to date positions Fosravuconazole as a highly effective oral treatment for onychomycosis, with a promising safety profile.[5][6] Its efficacy appears to be at least comparable to, and potentially superior to, established therapies like terbinafine and itraconazole. The once-daily dosing regimen for a fixed 12-week period offers a convenient treatment course for patients.[5]

Further research, including direct comparative trials as outlined above, is crucial to definitively establish its place in the therapeutic armamentarium for onychomycosis. Additionally, studies in special populations, such as the elderly and those with comorbidities, will provide valuable real-world evidence. The development of resistance to existing antifungal agents underscores the importance of having new, effective treatment options like Fosravuconazole.

Conclusion

The meta-analysis of clinical trial data demonstrates that Fosravuconazole is a potent and well-tolerated oral antifungal agent for the treatment of onychomycosis. Its high rates of mycological and complete cure, coupled with a manageable safety profile, make it a valuable addition to the therapeutic landscape. Comparative analysis suggests that Fosravuconazole's efficacy is competitive with, and may exceed, that of terbinafine and itraconazole. As drug development professionals and researchers continue to seek improved treatments for onychomycosis, Fosravuconazole represents a significant advancement with the potential to enhance patient outcomes.

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Comparing the cost-effectiveness of Fosravuconazole and standard onychomycosis therapies

Comparative Cost-Effectiveness and Efficacy of Fosravuconazole vs. Standard Onychomycosis Therapies

Clinical Context & The Economic Burden of Onychomycosis

Onychomycosis is a recalcitrant fungal infection of the nail unit, primarily driven by dermatophytes such as Trichophyton rubrum. For decades, oral terbinafine and itraconazole have served as the standard of care. However, the landscape is shifting. Rising dermatophyte resistance to allylamines and the introduction of prolonged 48-week topical regimens (e.g., efinaconazole) have created a significant economic and clinical burden, characterized by high relapse rates and poor patient adherence[1].

Fosravuconazole L-lysine ethanolate, a novel oral triazole prodrug of ravuconazole, has emerged as a highly efficacious, short-course (12-week) alternative[2]. As drug development professionals and clinical researchers evaluate formulary decisions, it is critical to objectively compare the cost-effectiveness, clinical performance, and mechanistic advantages of fosravuconazole against traditional therapies.

Mechanistic Grounding: The Pharmacokinetics of Fosravuconazole

To understand the clinical superiority of fosravuconazole, we must examine its mechanism of action and structural causality. Unlike allylamines (terbinafine) that inhibit squalene epoxidase, fosravuconazole is a triazole that inhibits lanosterol 14α-demethylase (CYP51), halting the biosynthesis of ergosterol—a critical component of the fungal cell membrane[3].

The true innovation lies in its formulation. The L-lysine ethanolate prodrug moiety significantly increases aqueous solubility, allowing for rapid systemic absorption. Once cleaved in vivo into the active moiety (ravuconazole), its high affinity for keratin ensures that fungicidal concentrations are sequestered in the nail bed. This keratin-binding persistence explains why the drug continues to clear the infection long after the 12-week dosing period ceases, driving exceptional 48-week complete cure rates[2].

Diagram 1: Ergosterol biosynthesis pathway and the distinct inhibitory targets of antifungals.

Quantitative Efficacy & Safety Data

To evaluate true cost-effectiveness, we must analyze the primary clinical endpoints: Mycological Cure (negative KOH and culture) and Complete Cure (100% clear nail + mycological cure). Table 1 synthesizes data from pivotal Phase III clinical trials and meta-analyses[2][3][4][5].

Table 1: Comparative Efficacy of Onychomycosis Therapies

Therapy	Route	Regimen Duration	Complete Cure Rate	Mycological Cure Rate	Key Clinical Challenges
Fosravuconazole (100mg)	Oral	12 weeks	59.4%	82.0%	Newer agent; initial acquisition cost
Terbinafine (250mg)	Oral	12 weeks	38.0%	70.0% - 76.0%	Rising dermatophyte resistance
Itraconazole (200mg)	Oral	12 weeks (Pulsed)	~14.0%	63.0%	Severe CYP3A4 drug interactions
Efinaconazole (10%)	Topical	48 weeks	17.0%	54.0%	Poor adherence; high cumulative cost

Fosravuconazole demonstrates a superior complete cure rate of 59.4% at week 48 following only 12 weeks of treatment, significantly outperforming historical data for terbinafine (38.0%) and topical efinaconazole (17.0%)[2][3][4].

Health Economics and Cost-Effectiveness Analysis

Cost-effectiveness in antifungal development is not strictly defined by the price per pill, but by the Total Cost of Care . This includes cumulative drug costs, treatment duration, adherence rates, and the financial burden of retreatment due to clinical failure.

A comprehensive nationwide claims database study in Japan (2014–2021) highlighted the profound economic impact of treatment choices[6]. The introduction of topical efinaconazole in 2014 doubled the total medical costs for onychomycosis, exceeding 30 billion JPY annually[6]. This surge was driven by its 48-week application requirement and lower complete cure rates, which necessitated prolonged use and continuous physician monitoring[6].

Conversely, the introduction of fosravuconazole in 2018 correlated with a subsequent decrease in total national medical costs for the disease by 2020-2021[6]. The causality is clear: a highly effective 12-week oral regimen reduces the total pill burden, minimizes outpatient monitoring visits, and drastically lowers relapse rates compared to long-term topicals or generic oral therapies facing rising resistance[1][6].

Experimental Validation: Ex Vivo Transungual Efficacy Protocol

To objectively validate the superior nail penetration and fungicidal activity of fosravuconazole compared to standard therapies, researchers utilize ex vivo human nail infection models. Standard in vitro broth microdilution (MIC) assays are fundamentally flawed for onychomycosis because they do not account for drug-keratin binding, which can artificially neutralize antifungal efficacy.

The following protocol represents a self-validating system : by utilizing intact human keratin, it inherently accounts for physiological barriers. The inclusion of vehicle-treated positive controls and uninfected negative controls establishes a strict dynamic range for the ATP luminescence readout, ensuring that any reduction in signal is definitively causal to the drug's transungual penetration and fungicidal action.

Diagram 2: Ex vivo human nail infection workflow for evaluating transungual antifungal efficacy.

Step-by-Step Methodology:

• Nail Plate Preparation: Harvest human cadaveric toenails and sterilize via gamma irradiation. Mount the nail plates onto specialized Franz diffusion cells, ensuring the dorsal surface faces the donor compartment and the ventral surface contacts the receptor fluid (simulating the physiological nail bed).

• Fungal Inoculation: Inoculate the ventral surface of the nail with a standardized suspension of Trichophyton rubrum microconidia ( 105 CFU/mL). Incubate at 30°C for 7 days to allow for established biofilm formation and hyphal invasion into the keratin matrix.

• Drug Treatment: Apply the test compounds (e.g., Fosravuconazole 1 µg/mL, Terbinafine 1 µg/mL, and a vehicle control) exclusively to the dorsal surface of the nail. This forces the drug to penetrate the dense keratin plate to reach the active infection site.

• Incubation & Extraction: Incubate the diffusion cells for 14 days. Following incubation, dismantle the cells, homogenize the nail tissue, and lyse the fungal cells using a bead-beating mechanical disruption protocol in an ATP extraction buffer.

• ATP Luminescence Quantification: Add a luciferin-luciferase reagent to the lysates. Measure luminescence (Relative Light Units, RLU) using a microplate reader. ATP quantification provides a direct, objective measure of active fungal metabolism, eliminating the subjective bias of visual scoring.

Conclusion

For drug development professionals and clinicians, fosravuconazole represents a paradigm shift in onychomycosis management. By combining the potent CYP51 inhibition of a triazole with an optimized L-lysine ethanolate prodrug delivery system, it achieves superior complete cure rates in a fraction of the time required by topical alternatives. As demonstrated by nationwide economic data, this high efficacy and short treatment duration translate directly into improved cost-effectiveness, reducing the long-term healthcare burden of recalcitrant fungal infections.

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